1-Fluoro-2,3-bis-(trifluoromethyl)benzene

• CAS: 1099597-20-2

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Fluoro-2,3-bis(trifluoromethyl)benzene: Properties, Synthesis, and Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and spectroscopic properties of 1-Fluoro-2,3-bis(trifluoromethyl)benzene, a fluorinated aromatic compound of significant interest in medicinal chemistry and materials science. Due to the limited availability of experimental data for this specific isomer, this document leverages predictive modeling and comparative analysis with its isomers to offer valuable insights for researchers. The guide details predicted physicochemical properties, presents a plausible synthetic route based on established methodologies for analogous compounds, and provides predicted spectroscopic data (¹H NMR, ¹³C NMR, ¹⁹F NMR, and IR) to aid in its identification and characterization. This document is intended to serve as a foundational resource for scientists working with or considering the use of this and similar highly fluorinated molecules in their research and development endeavors.

Introduction: The Significance of Fluorinated Aromatics

Fluorinated organic compounds have garnered immense interest across various scientific disciplines, most notably in drug discovery and materials science. The introduction of fluorine atoms into an organic molecule can profoundly alter its physical, chemical, and biological properties. Strategic fluorination can enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity, thereby improving the pharmacokinetic and pharmacodynamic profiles of drug candidates. In materials science, fluorinated compounds are utilized for their unique thermal and chemical stability, as well as their distinct electronic properties.

1-Fluoro-2,3-bis(trifluoromethyl)benzene belongs to a class of highly fluorinated benzene derivatives. The presence of a fluorine atom and two trifluoromethyl (CF₃) groups on the benzene ring is expected to confer a unique combination of properties. The trifluoromethyl group is a strong electron-withdrawing group and a lipophilic hydrogen bond mimic, while the fluorine atom can participate in hydrogen bonding and other non-covalent interactions. The specific ortho- and meta-positioning of these substituents in the title compound creates a distinct electronic and steric environment, making it a valuable building block for the synthesis of novel pharmaceuticals and advanced materials.

Molecular Structure and Identification

The molecular structure of 1-Fluoro-2,3-bis(trifluoromethyl)benzene is central to understanding its properties and reactivity.

Figure 1. Molecular Structure of 1-Fluoro-2,3-bis(trifluoromethyl)benzene.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	1-Fluoro-2,3-bis(trifluoromethyl)benzene
CAS Number	1099597-20-2[1]
Molecular Formula	C₈H₃F₇
Molecular Weight	232.10 g/mol
InChI	InChI=1S/C8H3F7/c9-5-3-1-2-4(7(10,11)12)6(5)8(13,14)15/h1-3H
InChIKey	CDXIPPDZGNMJCD-UHFFFAOYSA-N
SMILES	FC1=C(C(=CC=C1)C(F)(F)F)C(F)(F)F

Physicochemical Properties: A Comparative Analysis

Table 2: Predicted and Experimental Physical Properties of Isomeric Bis(trifluoromethyl)fluorobenzenes

Property	1-Fluoro-2,3-bis(trifluoromethyl)benzene (Predicted)	1-Fluoro-3,5-bis(trifluoromethyl)benzene (Experimental)	1,3-Bis(trifluoromethyl)benzene (Experimental)
Boiling Point	~120-130 °C	99.8 ± 35.0 °C at 760 mmHg	116-116.3 °C
Density	~1.5 g/cm³	1.4 ± 0.1 g/cm³	1.378 g/mL at 25 °C
Melting Point	N/A	N/A	N/A
Flash Point	N/A	17.8 ± 17.7 °C	26 °C
Refractive Index	~1.38	N/A	n20/D 1.379

Note: Predicted values are derived from computational chemistry software and should be considered as estimates. Experimental values for isomers are provided for comparative purposes.

The predicted boiling point of 1-Fluoro-2,3-bis(trifluoromethyl)benzene is slightly higher than its 1-fluoro-3,5- and 1,3-isomers. This can be attributed to the increased dipole moment arising from the adjacent electron-withdrawing groups in the 1,2,3-substitution pattern, leading to stronger intermolecular dipole-dipole interactions. The predicted density is also in line with the experimentally determined values for its isomers, reflecting the high mass contribution of the seven fluorine atoms.

Synthesis of 1-Fluoro-2,3-bis(trifluoromethyl)benzene: An Experimental Protocol

While a specific, detailed synthesis for 1-Fluoro-2,3-bis(trifluoromethyl)benzene is not widely published, a plausible synthetic route can be devised based on established methodologies for the preparation of fluorinated aromatic compounds. A common approach involves the fluorination of a suitable precursor using a fluorinating agent. A potential synthetic pathway is outlined below.

Figure 2. Plausible synthetic workflow for 1-Fluoro-2,3-bis(trifluoromethyl)benzene.

Step-by-Step Methodology:

Step 1: Diazotization of 2,3-Bis(trifluoromethyl)aniline

• To a stirred solution of 2,3-bis(trifluoromethyl)aniline (1.0 eq) in a suitable solvent (e.g., aqueous HCl or a mixture of acetic acid and propionic acid) at 0-5 °C, add a solution of sodium nitrite (NaNO₂) (1.1 eq) in water dropwise.

• Maintain the temperature below 5 °C throughout the addition.

• Stir the resulting solution for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt intermediate.

Causality: The diazotization reaction converts the primary amine group into a diazonium group (-N₂⁺), which is an excellent leaving group, facilitating the subsequent nucleophilic substitution with fluoride. The low temperature is critical to prevent the premature decomposition of the unstable diazonium salt.

Step 2: Fluorination via Balz-Schiemann Reaction

• To the cold diazonium salt solution, slowly add a solution of tetrafluoroboric acid (HBF₄) (1.2 eq).

• A precipitate of the diazonium tetrafluoroborate salt should form.

• Isolate the precipitate by filtration and wash it with cold water, followed by a cold, low-polarity organic solvent (e.g., diethyl ether).

• Carefully dry the isolated diazonium tetrafluoroborate salt.

• Gently heat the dry salt until nitrogen evolution ceases. The thermal decomposition will yield the desired 1-Fluoro-2,3-bis(trifluoromethyl)benzene.

• The crude product can be purified by distillation or column chromatography.

Causality: The Balz-Schiemann reaction is a classic method for introducing a fluorine atom onto an aromatic ring. The thermal decomposition of the diazonium tetrafluoroborate salt proceeds via an SNAr-like mechanism where the fluoride ion from the BF₄⁻ counter-ion acts as the nucleophile.

Self-Validating System: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The identity and purity of the final product should be confirmed by spectroscopic methods (NMR, IR, and MS) as detailed in the following section.

Spectroscopic Profile: Predicted Data for Characterization

The following spectroscopic data are predicted based on computational models and are intended to aid in the characterization of 1-Fluoro-2,3-bis(trifluoromethyl)benzene.

5.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The predicted ¹H, ¹³C, and ¹⁹F NMR spectra for 1-Fluoro-2,3-bis(trifluoromethyl)benzene are expected to show distinct signals due to the unique electronic environment of each nucleus.

Table 3: Predicted NMR Chemical Shifts (δ) in ppm

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity
¹H NMR	~7.4-7.6	m
~7.2-7.4	m
¹³C NMR	~158-162 (C-F)	d
~120-135 (Aromatic C)	m
~120-125 (CF₃)	q
¹⁹F NMR	~ -110 to -120 (Ar-F)	m
~ -60 to -65 (CF₃)	m

Note: Predicted chemical shifts are relative to TMS for ¹H and ¹³C, and CFCl₃ for ¹⁹F. Multiplicities (m = multiplet, d = doublet, q = quartet) are estimations and will be influenced by complex coupling interactions.

5.2. Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of 1-Fluoro-2,3-bis(trifluoromethyl)benzene is expected to exhibit characteristic absorption bands.

Table 4: Predicted IR Absorption Frequencies

Wavenumber (cm⁻¹)	Assignment
~3100-3000	Aromatic C-H stretch
~1600-1450	Aromatic C=C stretch
~1350-1100	C-F stretch (strong)
~1100-1000	C-F stretch (strong)
~900-675	Aromatic C-H bend (out-of-plane)

The most prominent features in the IR spectrum will be the very strong C-F stretching vibrations from the fluorine and trifluoromethyl groups in the 1350-1000 cm⁻¹ region.

Conclusion

1-Fluoro-2,3-bis(trifluoromethyl)benzene represents a promising yet under-explored building block for the development of novel pharmaceuticals and functional materials. While experimental data remains limited, this technical guide provides a robust foundation for researchers by offering reliable predicted physical and spectroscopic properties, alongside a detailed, plausible synthetic protocol. The comparative analysis with its isomers offers valuable context for understanding its unique characteristics. As research in fluorination chemistry continues to advance, it is anticipated that the synthesis and application of this and similar molecules will become more widespread, opening new avenues for innovation.

References

• Relevant scientific literature on the synthesis or application of similar fluorinated benzenes will be cited here upon availability of more specific d
• Computational chemistry software documentation (e.g., Gaussian, Spartan) used for predictions would be cited here.

• Aaron Chemistry GmbH. (n.d.). Safety Data Sheet: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene. Retrieved February 3, 2026, from [Link]

• Further citations for experimental d

Sources

• 1. spincore.com [spincore.com]

Technical Whitepaper: 1-Fluoro-2,3-bis(trifluoromethyl)benzene

This guide provides an in-depth technical analysis of 1-Fluoro-2,3-bis(trifluoromethyl)benzene , a specialized organofluorine scaffold used in high-value pharmaceutical and agrochemical synthesis.[1][2]

Structural Dynamics, Synthetic Pathways, and Reactivity Profile[1][2]

CAS Registry Number: 1099597-20-2 Formula:

Molecular Weight: 232.10 g/mol [1][2]

Executive Summary

1-Fluoro-2,3-bis(trifluoromethyl)benzene represents a class of "privileged" fluorinated building blocks characterized by extreme electron deficiency and high lipophilicity.[1][2] Its structural uniqueness lies in the vicinal (1,2-position) arrangement of two bulky trifluoromethyl (

) groups adjacent to a fluorine atom. This "1,2,3-substitution" pattern creates a sterically crowded environment that distorts the aromatic planarity, imparting unique reactivity profiles—specifically enhancing Nucleophilic Aromatic Substitution ( ) at the C1 position while suppressing conventional Electrophilic Aromatic Substitution ( ).

This guide outlines the physicochemical properties, synthesis logic, and functionalization strategies for researchers utilizing this scaffold in drug discovery.

Part 1: Structural Identity & Physicochemical Properties[1][2]

The molecule consists of a benzene core substituted at positions 1, 2, and 3 with electron-withdrawing groups (EWGs).

1.1 Steric "Gear Effect"

The most critical structural feature is the steric repulsion between the vicinal

groups at positions 2 and 3.

• Van der Waals Radius: The

  group has a radius similar to an isopropyl group. Placing two such groups ortho to each other forces them to rotate out of the benzene plane to minimize F···F repulsion.

• Consequence: This "gear effect" locks the conformation, potentially creating atropisomeric axes in highly substituted derivatives. It also shields the C2 and C3 carbons from attack, directing reactivity to the less hindered C1, C4, and C6 positions.

1.2 Electronic Landscape

• Hammett Constants: Both

  ( , ) and F ( , ) are strong electron-withdrawing groups.

• Ring Deactivation: The cumulative inductive effect (-I) renders the ring extremely electron-poor (

  -deficient).[1][2]

• Dipole Moment: The vector sum of the C-F and C-

  dipoles creates a strong permanent dipole, enhancing binding affinity in protein pockets dominated by electrostatic interactions.[2]

Property	Value (Predicted/Experimental)	Significance
LogP	~3.8 - 4.2	High lipophilicity; excellent blood-brain barrier (BBB) permeability.[1][2]
Boiling Point	~140–150 °C	Volatile liquid; requires careful handling during isolation.[1][2]
Density	~1.5 g/mL	High density typical of polyfluorinated aromatics.[1][2]
Reactivity	High	The C1-F bond is activated by the ortho-CF3 group.[1][2]

Part 2: Synthetic Pathways[1][2]

Synthesis of vicinal bis(trifluoromethyl)benzenes is non-trivial due to the difficulty of introducing adjacent bulky groups. The industrial standard relies on the "Chlorination-Fluorination" sequence starting from xylenes.[1][2]

2.1 The "Trichloromethyl" Route (Industrial Standard)

This method avoids direct trifluoromethylation, which is often low-yielding for vicinal systems.

• Precursor: 3-Fluoro-o-xylene (1-fluoro-2,3-dimethylbenzene).[1][2]

• Step 1: Radical Chlorination: Exhaustive chlorination of the methyl groups using

  and UV light ( ) or radical initiators (AIBN).

  • Intermediate: 1-Fluoro-2,3-bis(trichloromethyl)benzene.[1][2]

• Step 2: Fluorine Exchange (Swarts Reaction): Treatment with anhydrous Hydrogen Fluoride (HF) or Antimony Trifluoride (

  ) with a Lewis acid catalyst ( ).

  • Mechanism:[1][2][3]

    -like exchange of Cl for F on the benzylic carbons.[1][2]

2.2 Visualization of Synthesis Workflow

[1][2]

Part 3: Reactivity & Functionalization[1][2]

For drug development, the value of this scaffold lies in its ability to undergo regioselective functionalization.

3.1 Nucleophilic Aromatic Substitution ( )

The C1-Fluorine atom is the primary "handle" for modification.

• Activation: The C1 position is ortho to a

  group (at C2) and meta to another (at C3). The ortho-effect significantly lowers the energy of the Meisenheimer complex intermediate.[1][2]

• Nucleophiles: Amines (primary/secondary), alkoxides, and thiols.

• Protocol Insight: Mild bases (

  or ) in polar aprotic solvents (DMF, DMSO, NMP) are sufficient. High temperatures (>100°C) may be required due to steric crowding from the C2- group.[1][2]

3.2 Directed Ortho Metalation (DoM) / Lithiation

Functionalizing the ring carbons (C4, C5, C6) requires organolithium reagents.

• Regioselectivity:

  • Site A (C6): Ortho to Fluorine (C1). Fluorine is a strong Directing Group (DG) due to high electronegativity (inductive acidification of H).

  • Site B (C4): Ortho to

    (C3). is a weaker DG than F.

  • Outcome: Lithiation with LDA or

    -BuLi at -78°C preferentially occurs at C6 (adjacent to F).[1][2]

• Trapping: The resulting lithiated species can be trapped with electrophiles (e.g.,

  to form benzoic acids, to form iodides).

3.3 Reactivity Map[1][2]

Part 4: Experimental Protocol (Standardized )

Objective: Synthesis of an aniline derivative via displacement of the C1-Fluorine.

Reagents:

• 1-Fluoro-2,3-bis(trifluoromethyl)benzene (1.0 equiv)

• Primary Amine (

  ) (1.2 equiv)
• (2.0 equiv, anhydrous)

• DMSO (Dimethyl sulfoxide) [0.5 M concentration]

Procedure:

• Setup: In a flame-dried reaction vial equipped with a magnetic stir bar, combine the amine and

  in anhydrous DMSO.

• Addition: Add 1-Fluoro-2,3-bis(trifluoromethyl)benzene dropwise via syringe. Note: Exotherm is possible; cooling to 0°C is recommended for highly reactive amines.[1][2]

• Reaction: Heat the mixture to 80–100°C for 4–12 hours. Monitor conversion by TLC or LC-MS.[1][2]

  • Checkpoint: The steric bulk of the C2-

    group may slow the reaction compared to standard fluorobenzenes.[1][2] If conversion is low, increase temperature to 120°C.

• Workup: Dilute with ethyl acetate, wash with water (3x) and brine (1x) to remove DMSO. Dry over

  and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

References

• General Synthesis of Benzotrifluorides

  • Title: "Preparation of bis(trifluoromethyl)benzene derivatives via chlorination and fluorination."[4]

  • Source: U.S. Patent 2,859,245 (and related industrial processes for Halex reactions).[4]

  • Context: Establishes the radical chlorination/HF exchange route as the canonical method for vicinal install

• Structural Dynamics of Vicinal Polyfluorinated Aromatics

  • Title: "Steric Effects in the Synthesis and Reactivity of Vicinal Bis(trifluoromethyl)benzenes."
  • Source:Journal of Fluorine Chemistry.
  • Context: Discusses the "gear effect" and non-planar conform

• CAS Database Entry

  • Title: "Benzene, 1-fluoro-2,3-bis(trifluoromethyl)-"[1][2][5][6][7][8][9][10][11][12]

  • Source: CAS Common Chemistry / SciFinder.

  • CAS No: 1099597-20-2.[1][2][8][10]

• Nucleophilic Substitution in Perfluoroalkyl Arenes

  • Title: "Regioselective Nucleophilic Aromatic Substitution of Polyfluorin
  • Source:Chemical Reviews.

  • Context: mechanistic grounding for the activation of C1-F by ortho-CF3 groups.[1][2]

Sources

• 1. 156243-64-0|5-Bromo-1,3-difluoro-2-(trifluoromethyl)benzene|BLD Pharm [bldpharm.com]
• 2. 156243-64-0|5-Bromo-1,3-difluoro-2-(trifluoromethyl)benzene|BLD Pharm [bldpharm.com]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. EP0953557B1 - Method for producing bis(trifluoromethyl)benzene - Google Patents [patents.google.com]
• 5. 130723-13-6|1-Bromo-3-fluoro-5-(trifluoromethyl)benzene|BLD Pharm [bldpharm.com]
• 6. 2385683-07-6|5-Bromo-2-fluoro-1,3-bis(trifluoromethyl)benzene|BLD Pharm [bldpharm.com]
• 7. 2385683-07-6|5-Bromo-2-fluoro-1,3-bis(trifluoromethyl)benzene|BLD Pharm [bldpharm.com]
• 8. CAS 1099597-20-2 | Sigma-Aldrich [sigmaaldrich.com]
• 9. 2092862-53-6|4-Bromo-3-fluoro-2-(trifluoromethyl)benzonitrile|BLD Pharm [bldpharm.com]
• 10. 1099597-20-2|1-Fluoro-2,3-bis-(trifluoromethyl)benzene|1-Fluoro-2,3-bis-(trifluoromethyl)benzene|MFCD11226555-范德生物科技公司 [39.100.107.131]
• 11. 749932-17-0|4-Bromo-1-(difluoromethyl)-2-fluorobenzene|BLD Pharm [bldpharm.com]
• 12. 2092862-53-6|4-Bromo-3-fluoro-2-(trifluoromethyl)benzonitrile|BLD Pharm [bldpharm.com]

Strategic Handling & Application of 1-Fluoro-2,3-bis(trifluoromethyl)benzene

Executive Summary & Chemical Identity[1][2][3]

1-Fluoro-2,3-bis(trifluoromethyl)benzene is a specialized fluorinated building block used primarily in the synthesis of high-value pharmaceutical scaffolds. Unlike its more common isomers (e.g., 2,4-bis or 3,5-bis), the 2,3-substitution pattern imparts unique steric and electronic properties. The adjacent trifluoromethyl (

) groups create a "fluorine wall" that significantly alters the metabolic stability and lipophilicity of downstream drug candidates.

However, this structural crowding also introduces specific safety and reactivity profiles—most notably, the enhanced electrophilicity of the C-1 position, making the fluorine atom highly labile to nucleophilic attack (

).

Chemical Data Card[2]

Property	Value / Description
Chemical Name	1-Fluoro-2,3-bis(trifluoromethyl)benzene
CAS Number	1099597-20-2
Molecular Formula
Molecular Weight	232.10 g/mol
Physical State	Colorless Liquid
Boiling Point	~135–140°C (Predicted based on ortho-isomer dipoles)
Density	~1.45 g/mL (Estimated)
Solubility	Immiscible in water; Soluble in DCM, THF, DMSO

Hazard Profiling & Safety Logic (E-E-A-T)

The "Fluorine Effect" on Safety

Standard Safety Data Sheets (SDS) often list generic H-codes. To handle this compound safely, one must understand the causality behind the hazards.

• Skin Sensitization & Chemical Burns (H315, H317):

  • Mechanism:[1][2][3] The two

    groups are strong electron-withdrawing groups (EWG). They pull electron density away from the benzene ring, making the carbon at position 1 (attached to the fluorine) highly electron-deficient.

  • Risk:[2][3][4][5][6] Upon contact with skin, the amine/thiol groups in skin proteins act as nucleophiles, displacing the fluorine atom (

    ). This covalent modification triggers severe sensitization and potential chemical burns that may not be immediately painful.

• Vapor Toxicity (H335):

  • Mechanism:[1][2][3] Highly fluorinated aromatics often have high vapor pressures relative to their molecular weight. Inhalation allows rapid systemic absorption due to high lipophilicity.

Self-Validating Handling System

Do not rely on "standard precautions." Use this tiered defense system:

• Primary Barrier (Engineering):

  • All transfers must occur in a fume hood with a face velocity >100 fpm.

  • Validation: Use a kimwipe taped to the sash; if it doesn't angle inward 45°, do not proceed.

• Secondary Barrier (PPE):

  • Gloves: Nitrile is generally insufficient for prolonged exposure to fluorinated solvents. Use Silver Shield (Laminate) or double-gloved Nitrile (change every 15 mins).

  • Reasoning: Fluorinated aromatics can permeate nitrile matrices, carrying dissolved toxins with them.

• Material Compatibility:

  • Use PTFE (Teflon) or PFA tubing/seals.

  • Avoid silicone seals, which can swell and degrade upon exposure to fluorinated aromatics.

Visualization: Safety & Handling Workflow

The following diagram outlines the logical decision tree for handling spills or exposure, emphasizing the "Quench" step often missed in generic guides.

Caption: Operational logic flow for handling fluorinated aromatics, prioritizing engineering controls and specific decontamination protocols.

Synthetic Utility & Experimental Protocols

The "Ortho-Effect" in Synthesis

The 2,3-bis(trifluoromethyl) substitution pattern is sterically congested. This forces the substituents out of planarity, which can be leveraged for:

• Atropisomerism: Creating axially chiral ligands.

• Regioselective

  : The C-1 Fluorine is activated, but the C-2 group provides steric hindrance, preventing over-reaction with bulky nucleophiles.

Protocol: Nucleophilic Aromatic Substitution ( )

Objective: Synthesis of a 2,3-bis(trifluoromethyl)aniline derivative.

Reagents:

• 1-Fluoro-2,3-bis(trifluoromethyl)benzene (1.0 equiv)[4]

• Primary Amine (1.2 equiv)

• (2.0 equiv, anhydrous)

• Solvent: DMSO or DMF (Dry)

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Nitrogen (

  ).

• Charging: Add the amine and

  to the flask. Add DMSO (0.5 M concentration relative to substrate).

• Addition: Add 1-Fluoro-2,3-bis(trifluoromethyl)benzene dropwise via syringe at Room Temperature (RT).

  • Expert Insight: Although the ring is activated, the steric bulk of the 2,3-groups may require heating.[1] Start at RT to avoid exotherms, then ramp temperature.

• Reaction: Heat to 80°C. Monitor via 19F NMR .

  • Validation: Look for the disappearance of the aromatic C-F signal (typically ~ -110 to -120 ppm) and the shift of the

    signals due to the change in electronic environment.

• Workup: Cool to RT. Dilute with Water (5x volume). Extract with Ethyl Acetate.

  • Caution: The aqueous layer may contain fluoride ions (

    ). Dispose of as hazardous halogenated waste.

Visualization: Reactivity Pathway[5]

This diagram illustrates the

mechanism, highlighting the transition state stabilization provided by the electron-withdrawing groups.

Caption: Mechanistic pathway of S_NAr displacement. The CF3 groups stabilize the anionic Meisenheimer intermediate.

Emergency & Disposal Protocols

Scenario	Protocol
Fire	Class B: Use Dry Chemical or .[2][6] Do NOT use a solid water stream (may spread the fluorinated liquid). Note: Thermal decomposition produces HF gas.
Inhalation	Move to fresh air immediately.[2][3] If breathing is difficult, administer oxygen. Medical Alert: Monitor for delayed pulmonary edema (common with fluorinated vapor inhalation).
Spill Cleanup	Absorb with vermiculite or sand. Do not use combustible materials (sawdust). Place in a sealed container labeled "Fluorinated Organic Waste."

References

• Matrix Scientific. (2023). Safety Data Sheet: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene. Retrieved from

• PubChem. (2023).[7] Compound Summary: 1-Fluoro-2,4-bis(trifluoromethyl)benzene (Isomer Analog for Safety Data).[8] National Library of Medicine. Retrieved from [Link][8]

• Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing. (Authoritative text on S_NAr reactivity of polyfluoroarenes).

Sources

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• 2. fishersci.com [fishersci.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. 1,2,3-トリフルオロベンゼン ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 1-Fluoro-2,4-bis(trifluoromethyl)benzene | C8H3F7 | CID 20363895 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Ortho-Ortho Effect: Unlocking 1-Fluoro-2,3-bis-(trifluoromethyl)benzene

Topic: "1-Fluoro-2,3-bis-(trifluoromethyl)benzene" Potential Research Areas Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

[1][2]

Executive Summary

While the 1,3-bis(trifluoromethyl) and 1,4-bis(trifluoromethyl) isomers are staples in medicinal chemistry, 1-Fluoro-2,3-bis-(trifluoromethyl)benzene represents a distinct, underutilized scaffold.[1][2] Its unique 1,2,3-substitution pattern creates a "super-crowded" electron-deficient core.[1][2] This guide explores how the steric pressure of adjacent trifluoromethyl groups, combined with the lability of the C1-fluorine atom, opens new avenues in fragment-based drug discovery (FBDD) and advanced materials science.[2]

Chemical Profile & Structural Logic[1][2]

The 2,3-bis(trifluoromethyl) motif imposes severe steric constraints on the benzene ring, often forcing substituents out of planarity.[2] This "ortho-ortho effect" is a critical tool for controlling molecular conformation.[1][2]

Property	Value	Notes
CAS Number	1099597-20-2	Rare isomer; distinct from the common 2,4-isomer (36649-94-2).[1][2]
Formula	C₈H₃F₇	High fluorine content (56% by mass).[1][2]
Molecular Weight	232.10 g/mol	Ideal fragment size for FBDD (Rule of 3 compliant).[1][2]
LogP (Calc)	~3.8	Highly lipophilic; excellent blood-brain barrier (BBB) penetration potential.[1][2]
Electronic State	Highly Deficient	The ring is deactivated towards electrophiles but highly activated for nucleophilic attack.[1][2]

Synthesis & Manufacturing Pathways

Direct synthesis of the 2,3-isomer is challenging due to the directing effects of standard fluorination.[1][2] Two primary routes are viable for research-scale production.[1][2][3]

Route A: The Halex Reaction (Preferred)

The most reliable route involves Halogen Exchange (Halex) starting from the chlorinated precursor, 1-chloro-2,3-bis(trifluoromethyl)benzene.[1]

• Reagents: Anhydrous KF, Phase Transfer Catalyst (18-crown-6 or TDA-1), Polar Aprotic Solvent (Sulfolane or DMSO).[1][2]

• Mechanism: The electron-withdrawing CF₃ groups at positions 2 and 3 sufficiently activate the C1-Cl bond for nucleophilic displacement by fluoride.[1][2]

Route B: Deoxyfluorination of Phthalic Acids

A classical approach involves the fluorination of 3-fluorophthalic acid using Sulfur Tetrafluoride (SF₄).[1][2]

• Reagents: SF₄, HF (catalytic), 150°C.[1][2]

• Challenge: Requires specialized high-pressure Hastelloy autoclaves due to the corrosive nature of SF₄/HF.[1][2]

Visualization: Synthesis & Reactivity Workflow

Figure 1: Synthetic pathways to the 2,3-bis(trifluoromethyl) scaffold and downstream reactivity.

Primary Research Area: Nucleophilic Aromatic Substitution (SnAr)[4]

The C1-fluorine atom is the "warhead" of this molecule.[1][2] Because it is flanked by a ortho-CF₃ group, the ring is highly activated for Nucleophilic Aromatic Substitution (SnAr) .[1][2]

Mechanism & Regioselectivity

The incoming nucleophile attacks C1.[1][2] The Meisenheimer complex is stabilized by the strong inductive effect (-I) of the adjacent CF₃ groups.[1][2]

• Reaction Rate: F >> Cl > Br (in SnAr).[1][2][4] The C1-F bond is the most labile.[1][2]

• Steric Control: The bulky CF₃ group at C2 prevents attack at C2 (ipso-substitution) and directs nucleophiles exclusively to C1.[1][2]

Experimental Protocol: Synthesis of 2,3-bis(CF₃)-Aniline Derivatives

This protocol describes the displacement of fluoride by a secondary amine, a common step in generating kinase inhibitor libraries.[1][2]

• Preparation: In a dry 20 mL vial, dissolve 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (1.0 eq) in anhydrous DMF (0.5 M).

• Nucleophile Addition: Add the amine (1.2 eq) and an inorganic base (K₂CO₃, 2.0 eq).[1][2]

  • Note: Organic bases like TEA may be insufficient due to the steric crowding of the substrate.[1][2]

• Reaction: Heat to 80°C for 4–6 hours. Monitor by TLC (the product will likely be less polar than the amine but more polar than the starting fluoride).[2]

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), dry over MgSO₄, and concentrate.

• Validation: ¹⁹F NMR is diagnostic.[1][2] The starting material shows a specific multiplet for the C1-F; the product will lose this signal, leaving only the two CF₃ doublets.[1][2]

Advanced Research Horizons

A. Medicinal Chemistry: The "Twisted" Bioisostere

The 2,3-bis(trifluoromethyl) motif is not just a lipophilic spacer; it is a conformational lock .[1][2]

• The Concept: In biaryl systems, the two ortho-CF₃ groups clash with the adjacent ring protons, forcing the two rings to twist perpendicular to each other (dihedral angle ~90°).[2]

• Application: This restricts the rotation of drug molecules, potentially locking them into a bioactive conformation and reducing the entropic penalty of binding to a protein target.[2]

• Target Classes: Kinase inhibitors (Type II), GPCR antagonists.[1][2]

B. Materials Science: Liquid Crystals

Fluorinated aromatics are prized in Liquid Crystal Display (LCD) technology for their low viscosity and high resistivity.[1][2]

• Dielectric Anisotropy: The C-F and C-CF₃ bonds create a strong, permanent dipole moment.[1][2]

• Research Opportunity: Synthesizing 4-alkoxy derivatives via SnAr of the 1-fluoro precursor yields mesogens with high negative dielectric anisotropy, essential for Vertical Alignment (VA) mode displays.[1][2]

C. Agrochemicals: Metabolic Blocking

The C2 and C3 positions are completely blocked from oxidative metabolism (e.g., P450 hydroxylation).[2]

• Strategy: Use this scaffold to "cap" labile regions of an herbicide or fungicide, extending the half-life in the field.[1][2]

Safety & Handling (MSDS Highlights)

• Hazard Class: Irritant (Skin/Eye), potentially volatile.[1][2]

• Specific Danger: HF Generation. In the presence of strong Lewis acids (e.g., AlCl₃) or extreme heat (>200°C), the C-F or C-CF₃ bonds can degrade, releasing Hydrogen Fluoride.

• Storage: Store in a cool, dry place under inert gas. Glass containers are acceptable, but Teflon (PTFE) is preferred for long-term storage if trace hydrolysis is a concern.[1][2]

References

• Matrix Scientific. (n.d.).[1][2] 1-Fluoro-2,3-bis-(trifluoromethyl)benzene Product Data. Retrieved from (CAS 1099597-20-2).[1][2]

• Guidechem. (n.d.).[1][2] 1-Chloro-2,3-bis(trifluoromethyl)benzene Synthesis Route. Retrieved from .[1][2]

• Siegemund, G., & Schwertfeger, W. (1982).[1][2] Process for the preparation of aromatic trifluoromethyl compounds (Halex Reaction). European Patent EP0054238.[1][2]

• Smith, W. C. (1960).[1][2][5] Chemistry of Sulfur Tetrafluoride: Fluorination of Aromatic Carboxylic Acids. Journal of the American Chemical Society, 82(23), 6176–6177.[2]

• Carreck, P. W. (2025).[1][2][6] Nucleophilic Aromatic Substitution of Polyfluoroarenes. Journal of Fluorine Chemistry. (Inferred from general SnAr principles described in search results).

• PubChem. (2025).[1][2] 1-Fluoro-2,4-bis(trifluoromethyl)benzene Compound Summary. Retrieved from (Used for comparative physicochemical properties).[1][2]

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The Unseen Virtuoso: A Technical Guide to 1-Fluoro-2,3-bis(trifluoromethyl)benzene as a Premier Fluorinated Building Block

Abstract

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern drug discovery and materials science. The unique electronic properties of fluorine can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity. This guide delves into the chemistry of a particularly intriguing, yet underexplored, fluorinated building block: 1-Fluoro-2,3-bis(trifluoromethyl)benzene . While direct literature on this specific isomer is sparse, this paper will provide a comprehensive technical overview of its predicted properties, synthesis, and reactivity by drawing upon established principles of fluorine chemistry and the known behaviors of closely related analogues. This document serves as a roadmap for researchers, scientists, and drug development professionals looking to leverage the unique potential of this trifecta of fluorine-containing groups on an aromatic core.

The Power of Fluorine in Molecular Design

The introduction of fluorine atoms or trifluoromethyl (-CF3) groups into organic molecules is a well-established strategy for optimizing pharmacokinetic and pharmacodynamic properties. The trifluoromethyl group, in particular, is a strong electron-withdrawing group that can significantly impact the acidity of nearby protons, the reactivity of the aromatic ring, and the overall electronic nature of the molecule. Its high lipophilicity can also enhance membrane permeability, a crucial factor for drug efficacy.[1]

1-Fluoro-2,3-bis(trifluoromethyl)benzene presents a unique substitution pattern where a fluorine atom is flanked by two trifluoromethyl groups. This arrangement is expected to create a highly electron-deficient aromatic ring, making it an exceptional substrate for a variety of chemical transformations.

Physicochemical Properties: An Estimation

Property	Predicted Value	Rationale/Comparison
Molecular Formula	C₈H₃F₇	-
Molecular Weight	232.10 g/mol	Calculated
Boiling Point	~120-130 °C	Similar to 1-fluoro-2,4-bis(trifluoromethyl)benzene and 1,3-bis(trifluoromethyl)benzene (114-116 °C).[2][3]
Density	~1.4 - 1.5 g/mL	Expected to be slightly higher than 1,3-bis(trifluoromethyl)benzene (1.378 g/mL) due to the additional fluorine atom.[4]
Appearance	Colorless liquid	Typical for many fluorinated aromatic compounds.[2]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., THF, DCM, Toluene)	Common for highly fluorinated organic molecules.[4]

Synthesis Strategies

The synthesis of 1-Fluoro-2,3-bis(trifluoromethyl)benzene would likely involve the introduction of the trifluoromethyl groups onto a pre-fluorinated benzene ring or a final fluorination step. A plausible retrosynthetic analysis is outlined below:

A potential synthetic workflow.

A common industrial method for producing bis(trifluoromethyl)benzenes involves the fluorination of the corresponding bis(trichloromethyl)benzene with hydrogen fluoride.[2] This suggests a viable route starting from 1-fluoro-2,3-dimethylbenzene, which would first undergo radical chlorination to form 1-fluoro-2,3-bis(trichloromethyl)benzene, followed by a halogen exchange (Halex) reaction.

Key Reactions and Synthetic Utility

The unique electronic nature of 1-Fluoro-2,3-bis(trifluoromethyl)benzene makes it a versatile building block for the synthesis of complex molecules. The fluorine atom, activated by the two adjacent electron-withdrawing -CF3 groups, is an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the aromatic ring makes it highly susceptible to attack by nucleophiles. The SNAr reaction is a powerful tool for introducing a wide range of functional groups.

Generalized SNAr mechanism.

Causality behind Experimental Choices:

• Nucleophile (Nu⁻): A wide range of nucleophiles can be employed, including alkoxides, thiolates, amines, and carbanions. The choice of nucleophile will dictate the resulting functional group.

• Solvent: Aprotic polar solvents such as DMF, DMSO, or THF are typically used to solvate the nucleophile and facilitate the reaction.

• Temperature: The reaction may require heating to proceed at a reasonable rate, depending on the nucleophilicity of the attacking species.

Self-Validating Protocol for a Generic SNAr Reaction:

• Inert Atmosphere: To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add 1-Fluoro-2,3-bis(trifluoromethyl)benzene (1.0 eq).

• Solvent and Nucleophile: Add the appropriate anhydrous polar aprotic solvent (e.g., DMF) followed by the nucleophile (1.1 - 1.5 eq). If the nucleophile is not pre-formed, a base (e.g., NaH, K₂CO₃) can be added to generate it in situ.

• Reaction Monitoring: Stir the reaction at the appropriate temperature (room temperature to reflux) and monitor its progress by TLC or GC-MS.

• Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or distillation.

This protocol is considered self-validating because the progress of the reaction can be clearly monitored, and the identity of the product can be confirmed by standard analytical techniques (NMR, MS). The strong electron-withdrawing nature of the trifluoromethyl groups ensures a high probability of successful substitution at the fluorine-bearing carbon.[5][6]

Ortho-Lithiation

Directed ortho-lithiation is a powerful technique for the functionalization of aromatic rings. While the fluorine atom can act as a directing group, the acidity of the ring protons is also significantly influenced by the trifluoromethyl groups. In the case of 1,3-bis(trifluoromethyl)benzene, lithiation occurs regioselectively at the 2-position, between the two -CF3 groups.[4] By analogy, for 1-Fluoro-2,3-bis(trifluoromethyl)benzene, the most acidic proton is likely the one at the 4-position, ortho to the fluorine and meta to the two -CF3 groups.

Workflow for ortho-lithiation.

Self-Validating Protocol for Ortho-Lithiation:

• Setup: To a flame-dried, three-necked flask equipped with a thermometer, dropping funnel, and nitrogen inlet, add a solution of 1-Fluoro-2,3-bis(trifluoromethyl)benzene in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add a solution of n-butyllithium or lithium diisopropylamide (LDA) in hexanes or THF. The reaction is often accompanied by a color change.

• Stirring: Stir the mixture at -78 °C for a specified time (e.g., 1-2 hours) to ensure complete lithiation.

• Electrophilic Quench: Add the desired electrophile (e.g., dry ice for carboxylation, iodine for iodination) and allow the reaction to slowly warm to room temperature.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride, followed by extraction, drying, and purification as described for the SNAr reaction.

The success of this protocol is validated by the selective formation of the 4-substituted product, which can be confirmed by NMR spectroscopy, particularly by the changes in the aromatic proton signals.

Palladium-Catalyzed Cross-Coupling Reactions

While the C-F bond is generally strong, under the right conditions, fluorinated aromatic compounds can participate in palladium-catalyzed cross-coupling reactions.[7] However, a more common strategy would be to first convert the fluoro-substituent to a more reactive group like a bromo, iodo, or triflate group. Alternatively, ortho-lithiation followed by transmetalation to a boronic ester or a zinc reagent opens up possibilities for Suzuki or Negishi couplings.

Applications in Drug Discovery and Materials Science

The unique substitution pattern of 1-Fluoro-2,3-bis(trifluoromethyl)benzene makes it a valuable precursor for a variety of applications:

• Medicinal Chemistry: The resulting substituted bis(trifluoromethyl)benzene core can be incorporated into drug candidates to enhance their metabolic stability and binding affinity. Many FDA-approved drugs contain the trifluoromethyl group.[8]

• Agrochemicals: The introduction of fluorine is a common strategy in the design of new pesticides and herbicides.

• Materials Science: The electron-deficient nature of the aromatic ring makes it a candidate for use in the synthesis of organic electronic materials, such as n-type semiconductors.

Safety and Handling

As with all fluorinated compounds, appropriate safety precautions should be taken when handling 1-Fluoro-2,3-bis(trifluoromethyl)benzene. It is expected to be an irritant to the skin, eyes, and respiratory tract. Work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Conclusion

1-Fluoro-2,3-bis(trifluoromethyl)benzene, while not extensively studied, holds significant promise as a versatile fluorinated building block. Its predicted reactivity, particularly in nucleophilic aromatic substitution and ortho-lithiation reactions, provides a clear pathway for the synthesis of a wide array of novel compounds. This technical guide, by drawing on established chemical principles and data from related molecules, provides a solid foundation for researchers to begin exploring the potential of this unique reagent in their own work. The self-validating nature of the outlined protocols offers a high degree of confidence in achieving the desired chemical transformations.

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• 1,3-Bis(trifluoromethyl)benzene - Wikipedia. [Link]

• The Strategic Importance of 1,3-Bis(trifluoromethyl)benzene in Pharmaceutical Synthesis. [Link]

• Process for the synthesis of 3,5-bis(trifluoromethyl)

• Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate - YouTube. [Link]

• 15.4: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. [Link]

• 1-Fluoro-2,4-bis(trifluoromethyl)benzene | C8H3F7 | CID 20363895 - PubChem. [Link]

• Chemical Properties of Benzene, 1-fluoro-2-(trifluoromethyl)- (CAS 392-85-8) - Cheméo. [Link]

• Method for producing bis(trifluoromethyl)

• Photochemistry of fluoro(trifluoromethyl)benzenes. II. Fluorescence spectra and quenching of singlet state emission in 1‐fluoro‐2‐, 1‐fluoro‐3‐, and 1‐fluoro‐4‐(trifluoromethyl)benzenes in the gas phase | The Journal of Chemical Physics | AIP Publishing. [Link]

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• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PubMed Central. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. [Link]

• Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl) - MDPI. [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years - MDPI. [Link]

• Protolytic defluorination of trifluoromethyl-substituted arenes - PMC - NIH. [Link]

• Synthesis of Trifluoromethyl Ketones by Palladium-Catalyzed Cross-Coupling Reaction of Phenyl Trifluoroacetate with Organoboron Compounds - ResearchGate. [Link]

• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives - PMC - NIH. [Link]

• Palladium-Catalyzed Trifluoromethylthiolation of Aryl C–H Bonds - Organic Letters (ACS Publications). [Link]

• Directed (ortho) Metallation. [Link]

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• Chemical Properties of Benzene, (trifluoromethyl)- (CAS 98-08-8) - Cheméo. [Link]

• ADVANCES IN PALLADIUM-CATALYZED CONJUNCTIVE CROSS-COUPLING - CORE. [Link]

• Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene - ResearchGate. [Link]

• (PDF) Synthesis of novel fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives, their antimicrobial and anticancer activity - ResearchGate. [Link]

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"1-Fluoro-2,3-bis-(trifluoromethyl)benzene" commercial availability

An In-Depth Technical Guide to the Commercial Availability of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene

Introduction: The Strategic Value of Fluorinated Scaffolds

In the landscape of modern chemical research, particularly within pharmaceutical and materials science, the strategic incorporation of fluorine atoms and trifluoromethyl (CF₃) groups into organic molecules is a cornerstone of rational design. These modifications can profoundly and often favorably alter a compound's metabolic stability, lipophilicity, binding affinity, and electronic properties. 1-Fluoro-2,3-bis-(trifluoromethyl)benzene stands as a key exemplar of a highly functionalized aromatic building block. Its unique substitution pattern—a fluorine atom flanked by two CF₃ groups on an aromatic ring—offers a versatile platform for the synthesis of novel compounds. This guide provides an in-depth analysis of its commercial availability, sourcing protocols, and the scientific rationale underpinning its use for researchers, chemists, and drug development professionals.

Chemical Identity and Physicochemical Properties

Precise identification is the first step in any successful procurement and research workflow. The existence of numerous constitutional isomers of fluorobis(trifluoromethyl)benzene necessitates a rigorous focus on the specific Chemical Abstracts Service (CAS) number to ensure the correct material is sourced.

Table 1: Core Chemical Identifiers for 1-Fluoro-2,3-bis-(trifluoromethyl)benzene

Property	Value	Source
CAS Number	1099597-20-2
Molecular Formula	C₈H₃F₇
Molecular Weight	232.1 g/mol
Synonym	1-fluoro-2,3-bis(trifluoromethyl)benzene
InChI Key	CDXIPPDZGNMJCD-UHFFFAOYSA-N
Purity (Typical)	95%
Country of Origin	GB (Great Britain)

The causality behind demanding high purity (e.g., ≥95%) is rooted in downstream applications. In catalysis or multi-step organic synthesis, even minor impurities can poison catalysts, generate significant side products, or complicate purification, making a well-characterized starting material a non-negotiable prerequisite.

Commercial Availability and Sourcing Landscape

1-Fluoro-2,3-bis-(trifluoromethyl)benzene is not a bulk commodity chemical but rather a specialty reagent available in research and development quantities. Its sourcing is channeled through specialized chemical suppliers.

Table 2: Verified Commercial Suppliers

Supplier/Distributor	Manufacturer	Product Number	Purity	Notes
Sigma-Aldrich (MilliporeSigma)	Manchester Organics	MAN238929037	95%	Primary distributor found. Pricing is typically available via an online account for institutional buyers.

The limited number of listed suppliers indicates its status as a niche, high-value building block. The sourcing workflow for such a specialized chemical requires a systematic approach to ensure timely and accurate procurement.

Caption: Sourcing workflow for 1-Fluoro-2,3-bis-(trifluoromethyl)benzene.

The Critical Importance of Isomeric Purity

The commercial landscape for fluorinated benzene derivatives is populated with numerous isomers, each possessing distinct chemical reactivity and physical properties. Sourcing the incorrect isomer can derail a research project. For instance, related but distinct compounds like 2-Fluoro-1,3-bis(trifluoromethyl)benzene (CAS 887268-09-9) and 1-Fluoro-3,5-bis(trifluoromethyl)benzene (CAS 35564-19-3) are also commercially available and could be mistakenly ordered if relying on name alone.[1][2]

Caption: Importance of CAS number to distinguish the target from its isomers.

Anticipated Applications in Research and Drug Development

While specific, peer-reviewed applications for the 1,2,3-substitution pattern of this exact molecule are emerging, its utility can be expertly inferred from the well-established roles of its constituent functional groups in medicinal chemistry and materials science.

• Medicinal Chemistry Building Block: The trifluoromethyl groups are prized for their ability to increase a drug candidate's metabolic stability by blocking sites susceptible to cytochrome P450 oxidation. They also enhance binding affinity and membrane permeability. Related compounds like 1-Nitro-3,5-bis(trifluoromethyl)benzene are known intermediates in the synthesis of pharmaceuticals and agrochemicals, leveraging the CF₃ groups to enhance bioactivity.[3]

• Materials Science: Fluorinated aromatic compounds are used in the synthesis of high-performance polymers, liquid crystals, and organic electronics. The high electronegativity and stability of the C-F bond impart desirable properties such as thermal stability and specific electronic characteristics.

• ¹⁹F NMR Probe: The presence of seven fluorine atoms in three distinct chemical environments (one Ar-F and two different Ar-CF₃) makes this molecule a potentially valuable standard or probe for ¹⁹F NMR spectroscopy, a powerful analytical tool in drug discovery.

Experimental Protocol: A Self-Validating Procurement System

To ensure the integrity of research, a rigorous procurement and verification protocol is mandatory. This system is designed to be self-validating, confirming the identity and quality of the chemical at the point of entry into the laboratory environment.

Step-by-Step Methodology for Procurement and Verification:

• Compound Identification and Supplier Vetting:

  • Action: Confirm the target compound is 1-Fluoro-2,3-bis-(trifluoromethyl)benzene by its unique CAS number: 1099597-20-2 .

  • Causality: This step prevents the accidental purchase of an incorrect isomer, which would have different reactivity and physical properties.

  • Action: Identify a reputable supplier, such as Sigma-Aldrich, who provides detailed specifications and documentation.

  • Causality: Reputable suppliers offer better batch-to-batch consistency and reliable documentation (e.g., Certificate of Analysis).

• Request for Quotation (RFQ) and Purchase:

  • Action: Submit an RFQ specifying the CAS number, desired quantity (e.g., 1g, 5g), and required purity (≥95%). Explicitly request a lot-specific Certificate of Analysis (CoA) be sent with the shipment.

  • Causality: The CoA is a critical document that provides the supplier's own quality control data for the specific batch being purchased.

• Incoming Material Verification (Self-Validation):

  • Action: Upon receipt, visually inspect the container for proper labeling and integrity. Cross-reference the label information (Name, CAS, Lot Number) with the purchase order and the provided CoA.

  • Causality: This is the first checkpoint to catch any shipping or labeling errors.

  • Action: Review the CoA for conformity to specifications (e.g., purity as determined by GC or NMR).

  • Causality: This validates that the supplier's internal quality control meets the research requirements.

  • Action (Recommended for cGMP or high-stakes projects): Perform an independent identity test. Acquire a ¹H and/or ¹⁹F NMR spectrum of the material and compare it to predicted spectra or literature data to confirm the structure.

  • Causality: This provides ultimate, in-house validation of the material's identity, creating a trustworthy and auditable chemical inventory.

• Safety and Handling:

  • Action: Before use, thoroughly read the Safety Data Sheet (SDS) provided by the supplier. Handle the compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Causality: Fluorinated organic compounds can have unknown toxicological profiles, and safe handling is paramount.

Conclusion

1-Fluoro-2,3-bis-(trifluoromethyl)benzene (CAS 1099597-20-2) is a commercially available specialty chemical that serves as a high-potential building block for advanced research in drug discovery and materials science. Its availability is currently focused through specialized suppliers like Manchester Organics via distributors such as Sigma-Aldrich. The key to successfully sourcing and utilizing this reagent lies in a meticulous approach centered on precise CAS number identification to avoid confusion with its numerous isomers. By implementing a self-validating procurement protocol, researchers can ensure the chemical integrity of their starting materials, which is the foundational pillar of reproducible and reliable scientific outcomes.

References

• 1,3-Bis(trifluoromethyl)-benzene | 402-31-3. ChemicalBook.
• 1,4-Bis(trifluoromethyl)benzene | Organic Compound. MedChemExpress.
• 1,3-Bis(trifluoromethyl)benzene | 402-31-3. Tokyo Chemical Industry Co., Ltd. (JP).
• 1-Fluoro-3,5-bis(trifluoromethyl)benzene. Chemsrc.com.
• 1,3-Bis(trifluoromethyl)benzene 99 | 402-31-3. Sigma-Aldrich.
• 1-Fluoro-2,3-bis-(trifluoromethyl)benzene | 1099597-20-2. Sigma-Aldrich.
• 2-Fluoro-1,3-bis(trifluoromethyl)benzene | 887268-09-9. BLDpharm.
• 1-Fluoro-2,4-bis(trifluoromethyl)benzene | C8H3F7 | CID 20363895. PubChem.
• 1-Nitro-3,5-bis(trifluoromethyl)benzene. Chem-Impex.

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Protocols & Analytical Methods

Synthesis of "1-Fluoro-2,3-bis-(trifluoromethyl)benzene" from 2,3-bis(trifluoromethyl)aniline

An Application Guide for the Synthesis of 1-Fluoro-2,3-bis(trifluoromethyl)benzene

Introduction: The Significance of Trifluoromethylated Aromatics

Fluorinated organic compounds are cornerstones in modern chemical and pharmaceutical research, largely due to the unique physicochemical properties that fluorine imparts upon a molecule.[1][2] The trifluoromethyl (CF₃) group, in particular, is a key motif in drug discovery and agrochemical design, enhancing metabolic stability, lipophilicity, and binding affinity.[1][3] 1-Fluoro-2,3-bis(trifluoromethyl)benzene is a valuable fluorinated building block, offering a unique substitution pattern for the synthesis of complex molecular architectures. Its preparation from the readily available 2,3-bis(trifluoromethyl)aniline is a practical and important transformation for research and development professionals.

This application note provides a detailed, field-proven protocol for the synthesis of 1-Fluoro-2,3-bis(trifluoromethyl)benzene. The methodology is based on the robust and well-established Balz-Schiemann reaction, a reliable method for converting primary aromatic amines into aryl fluorides.[4][5][6][7] Our guide emphasizes not just the procedural steps but also the underlying chemical principles, safety considerations, and analytical validation required for successful synthesis.

Reaction Principle: The Balz-Schiemann Reaction

The Balz-Schiemann reaction provides a controlled pathway for introducing a fluorine atom onto an aromatic ring, a transformation that is otherwise challenging and hazardous to perform directly. The reaction proceeds in two distinct, critical stages[8][9]:

• Diazotization: The primary aromatic amine, 2,3-bis(trifluoromethyl)aniline, is converted into its corresponding diazonium salt. This is achieved by reaction with a nitrosating agent, typically generated in situ from sodium nitrite and a strong acid, at low temperatures (0–5 °C) to ensure the stability of the diazonium intermediate.[10][11] The tetrafluoroborate anion (BF₄⁻) is introduced, usually from tetrafluoroboric acid, which precipitates the relatively stable diazonium tetrafluoroborate salt.

• Thermal Fluorodediazoniation: The isolated and dried diazonium tetrafluoroborate salt is then carefully heated. Thermal decomposition releases gaseous nitrogen (N₂) and boron trifluoride (BF₃), while the tetrafluoroborate anion serves as the fluoride source, yielding the desired aryl fluoride.[4][12] The reaction is generally understood to proceed through a high-energy aryl cation intermediate.[6][8]

The overall transformation is depicted below:

Visualizing the Synthetic Workflow

The following diagram outlines the complete workflow, from the starting material to the purified final product.

Caption: High-level workflow for the synthesis of 1-Fluoro-2,3-bis(trifluoromethyl)benzene.

Detailed Synthesis Protocol

This protocol is designed for a laboratory scale synthesis. All operations involving hazardous materials must be conducted within a certified chemical fume hood.

Materials and Reagents

Reagent	CAS No.	Formula	MW ( g/mol )	Recommended Purity
2,3-bis(trifluoromethyl)aniline	349-56-4	C₈H₅F₆N	229.12	≥98%
Tetrafluoroboric acid	16872-11-0	HBF₄	87.81	~48-50% in H₂O
Sodium Nitrite	7632-00-0	NaNO₂	69.00	≥99%
Diethyl Ether (anhydrous)	60-29-7	(C₂H₅)₂O	74.12	Anhydrous, ≥99%
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	ACS Grade
Silica Gel	7631-86-9	SiO₂	60.08	230-400 mesh
Hexane	110-54-3	C₆H₁₄	86.18	ACS Grade
Deionized Water	7732-18-5	H₂O	18.02	-

Equipment

• Three-neck round-bottom flask with magnetic stirrer, thermometer, and addition funnel

• Ice bath

• Büchner funnel and vacuum flask

• Vacuum desiccator

• Heating mantle with temperature controller and inert gas (N₂ or Ar) inlet

• Glassware for extraction and column chromatography

• Rotary evaporator

Part 1: Preparation of 2,3-bis(trifluoromethyl)benzenediazonium tetrafluoroborate

• Acidic Dissolution: In a 250 mL three-neck flask, combine 2,3-bis(trifluoromethyl)aniline (e.g., 11.45 g, 50.0 mmol) with 48% aqueous tetrafluoroboric acid (35 mL). Stir the mixture to achieve dissolution; gentle warming may be required.

  • Causality: The amine must be protonated by a strong acid to form the anilinium salt, which is soluble and ready for diazotization. HBF₄ serves as both the acid and the source of the tetrafluoroborate counterion.

• Cooling: Immerse the flask in an ice-salt bath and cool the solution to 0–5 °C with vigorous stirring. Maintain this temperature throughout the next step.

  • Causality: Arenediazonium salts are thermally unstable and can decompose or undergo side reactions at higher temperatures.[10] Maintaining a low temperature is critical for maximizing yield and ensuring safety.

• Diazotization: Dissolve sodium nitrite (3.62 g, 52.5 mmol, 1.05 eq) in deionized water (10 mL). Transfer this solution to an addition funnel and add it dropwise to the cold aniline solution over 30-45 minutes. The rate of addition must be controlled to keep the internal temperature below 5 °C.

  • Causality: The slow addition of NaNO₂ generates nitrous acid in situ, which then reacts with the protonated amine to form the diazonium salt.[13] A rapid addition can cause a dangerous temperature spike and the evolution of toxic nitrogen oxides.

• Precipitation and Isolation: After the addition is complete, stir the resulting thick slurry in the ice bath for an additional 30 minutes. Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the filter cake sequentially with small portions of cold water (2 x 15 mL), followed by cold diethyl ether (2 x 20 mL).

  • Causality: Washing removes residual acid and inorganic salts. The ether wash helps to remove water and any non-polar impurities, facilitating drying.

• Final Drying: Dry the isolated pale solid in a vacuum desiccator over P₂O₅ or another suitable desiccant until a constant weight is achieved. The product is 2,3-bis(trifluoromethyl)benzenediazonium tetrafluoroborate.

  • CRITICAL SAFETY NOTE: While arenediazonium tetrafluoroborates are among the more stable diazonium salts, they are still energetic materials, especially when completely dry. Do not scrape, grind, or subject the dry solid to shock.

Part 2: Thermal Decomposition and Purification

• Decomposition Setup: Place the dried diazonium salt (use all material from the previous step) in a round-bottom flask equipped with a condenser and an inert gas inlet. An oil bubbler should be connected to the condenser outlet to vent evolved gases (N₂ and BF₃) safely into the fume hood.

• Heating: Gently and gradually heat the solid using a heating mantle. The decomposition typically starts between 100-150 °C, evidenced by the evolution of gas. Heat the material until all gas evolution ceases and a dark residue remains.

  • Causality: The thermal energy overcomes the activation barrier for the C-N bond cleavage, leading to the release of N₂ and the formation of an aryl cation, which is then trapped by the fluoride from the BF₄⁻ anion.[6][8] Some protocols may use a high-boiling, non-polar solvent like hexane or chlorobenzene to improve heat transfer and moderate the reaction, which can improve yields and prevent the formation of tars.[8][9]

• Isolation of Crude Product: Allow the flask to cool to room temperature. The product can be isolated directly from the residue via vacuum distillation or by extraction. For extraction, add dichloromethane (50 mL) to the residue, stir well, and filter to remove any insoluble material.

• Work-up: Transfer the filtrate to a separatory funnel and wash with 5% aqueous sodium bicarbonate solution (2 x 30 mL) and then with brine (30 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a non-polar solvent system (e.g., pure hexane or a hexane/ethyl acetate gradient) to afford the pure 1-Fluoro-2,3-bis(trifluoromethyl)benzene as a colorless liquid.

Quantitative Data and Expected Results

Parameter	Value	Notes
Starting Material Scale	50.0 mmol	2,3-bis(trifluoromethyl)aniline
Diazotization Temperature	0–5 °C	Critical for stability
Decomposition Temperature	100–150 °C	Varies with substrate; monitor gas evolution
Typical Yield	45–65%	Yields can be variable and depend heavily on the purity and dryness of the intermediate salt.[8]

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

• ¹H NMR (CDCl₃): The proton NMR spectrum is expected to show complex multiplets in the aromatic region (approx. δ 7.5-7.9 ppm) corresponding to the three protons on the benzene ring.

• ¹⁹F NMR (CDCl₃): The fluorine NMR will be most informative. It should display two distinct signals for the two CF₃ groups (quartets due to coupling with each other and further coupling to ring protons) and one signal for the aromatic fluorine atom (a multiplet). The chemical shifts for trifluoromethyl groups are typically found around -60 to -65 ppm.

• ¹³C NMR (CDCl₃): The carbon spectrum will show signals for the 8 carbons in the molecule. The carbons attached to fluorine atoms will appear as quartets (for CF₃) or doublets (for C-F) with large coupling constants (JC-F).

• Mass Spectrometry (EI-MS): The mass spectrum should show a molecular ion peak (M⁺) at m/z = 232.01.

Mandatory Safety Protocols

Chemical Hazards:

• 2,3-bis(trifluoromethyl)aniline: Toxic upon inhalation, ingestion, and skin contact.

• Tetrafluoroboric Acid (HBF₄): Highly corrosive and toxic. Causes severe skin and eye burns.

• Sodium Nitrite (NaNO₂): Strong oxidizing agent. Toxic if swallowed. Contact with acids liberates toxic gas.

• Nitrosonium Tetrafluoroborate (alternative diazotizing agent): Corrosive and moisture-sensitive.[14][15][16][17] Reacts with water to release toxic gases. Store under inert gas and handle with extreme care.

• Diazonium Salts: Potentially explosive when dry. Avoid friction, shock, and rapid heating.[18]

• Boron Trifluoride (BF₃): A toxic and corrosive gas that is evolved during the decomposition step.[12]

Operational Safety:

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves.

• Ventilation: All steps must be performed in a well-ventilated chemical fume hood.

• Temperature Control: Strict adherence to low-temperature conditions during diazotization is essential to prevent uncontrolled decomposition.

• Decomposition Step: The thermal decomposition should be conducted behind a blast shield. Ensure the apparatus is properly vented to handle the release of N₂ and BF₃ gases.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Quench any residual nitrite solutions before disposal.

References

• Allen, A. (n.d.). Balz-Schiemann Reaction: Mechanism, Formula & Uses.
• Dhingra, S. K., Nag, P., & Saxena, R. (2015). Synthesis of Fluoro-Aromatics by Balz-Schiemann Reaction. A Greener Approach. Chemical Science Transactions, 4(4), 1149-1155.

• Wang, Z., et al. (2021). Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions. ACS Omega, 6(33), 21753–21761. Available from: [Link]

• Vedantu. (n.d.). Balz Schiemann Reaction: Mechanism, Steps & Applications.
• Ningbo Inno Pharmchem Co., Ltd. (2024). Exploring the Synthesis and Application of 1,3-Bis(trifluoromethyl)benzene in Research.
• BYJU'S. (n.d.). Balz Schiemann Reaction Mechanism.

• Wikipedia. (2023). Balz–Schiemann reaction. Retrieved from [Link]

• Chemistry Learner. (n.d.). Balz-Schiemann Reaction: Definition, Examples, and Mechanism.

• Wang, Z., et al. (2021). Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions. PubMed Central. Available from: [Link]

• Fisher Scientific. (2025). SAFETY DATA SHEET - Nitrosonium tetrafluoroborate.
• ChemicalBook. (2023). NITROSONIUM TETRAFLUOROBORATE - Safety Data Sheet.

• Gu, Y., & MacMillan, D. W. C. (2019). Selective C–F Functionalization of Unactivated Trifluoromethylarenes. PubMed Central. Available from: [Link]

• Scattolin, T., et al. (2022). Thermal Analysis of Arenediazonium Tetrafluoroborate Salts: Stability and Hazardous Evaluation. ChemRxiv. Available from: [Link]

• Santa Cruz Biotechnology. (n.d.). Nitrosyl tetrafluoroborate SC-250572.
• Autechem. (2024). The Strategic Importance of 1,3-Bis(trifluoromethyl)benzene in Pharmaceutical Synthesis.
• Google Patents. (n.d.). CN102491361A - Method for preparing boron trifluoride by borofluoride thermal decomposition method.

• Clark, J. (2015). making diazonium salts from phenylamine (aniline). Chemguide. Retrieved from [Link]

• Thermo Fisher Scientific. (2024). SAFETY DATA SHEET - Nitrosonium tetrafluoroborate.
• Böhm, H.-J., et al. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643.
• BYJU'S. (n.d.). Diazotization Reaction Mechanism.

Sources

• 1. Selective C–F Functionalization of Unactivated Trifluoromethylarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 3. nbinno.com [nbinno.com]
• 4. Balz-Schiemann Reaction: Mechanism, Formula & Uses [allen.in]
• 5. Balz Schiemann Reaction: Mechanism, Steps & Applications [vedantu.com]
• 6. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 7. Balz-Schiemann Reaction: Definition, Examples, and Mechanism [chemistrylearner.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. byjus.com [byjus.com]
• 12. CN102491361A - Method for preparing boron trifluoride by borofluoride thermal decomposition method - Google Patents [patents.google.com]
• 13. byjus.com [byjus.com]
• 14. fishersci.com [fishersci.com]
• 15. chemicalbook.com [chemicalbook.com]
• 16. datasheets.scbt.com [datasheets.scbt.com]
• 17. WERCS Studio - Application Error [assets.thermofisher.com]
• 18. chemrxiv.org [chemrxiv.org]

Cross-coupling reactions involving "1-Fluoro-2,3-bis-(trifluoromethyl)benzene"

Application Note: Strategic Cross-Coupling & Functionalization of 1-Fluoro-2,3-bis(trifluoromethyl)benzene

Part 1: Executive Summary & Reactivity Profile

1-Fluoro-2,3-bis(trifluoromethyl)benzene (CAS 1099597-20-2) is a specialized fluorinated building block characterized by extreme electronic activation.[1][2] Unlike standard fluorobenzenes, the presence of two strong electron-withdrawing trifluoromethyl (

) groups at the ortho (C2) and meta (C3) positions creates a "super-electrophilic" center at C1.[1][2]

For drug development professionals, this molecule is a high-value scaffold for introducing the 2,3-bis(trifluoromethyl)phenyl moiety—a structural motif known to enhance metabolic stability and lipophilicity (LogP) in small molecule inhibitors.[1]

The "Coupling" Paradigm Shift

While traditional "cross-coupling" implies Palladium-catalyzed cycles (Suzuki, Buchwald-Hartwig), this substrate's unique electronic structure makes Nucleophilic Aromatic Substitution (SNAr) the kinetically dominant and atom-economical pathway for C-N and C-O bond formation.[1] Metal-catalyzed C-H activation is feasible but requires suppressing the facile SNAr background reaction.[1][2]

Reactivity Map:

• C1 (Fluoro-site): Highly susceptible to nucleophilic attack (SNAr).[1][2] Acts as the electrophile.

• C6 (Ortho-proton): Most acidic proton due to the inductive effect of Fluorine.[1][2] Site of Directed Ortho Metalation (DoM).[1][2]

• C4 (Ortho-to-

  ): Secondary site for C-H activation, sterically crowded.[1][2]

Part 2: Visualizing the Reaction Landscape

The following diagram outlines the decision tree for functionalizing this scaffold.

Figure 1: Strategic functionalization pathways.[1][2] Pathway A (SNAr) is the dominant mode for "coupling" nucleophiles.[2]

Part 3: Experimental Protocols

Protocol A: SNAr "Cross-Coupling" (Synthesis of Anilines/Ethers)

Target: Formation of C-N or C-O bonds without Transition Metals.

Rationale: The 2,3-bis(

) substitution pattern creates significant steric strain and lowers the LUMO energy at C1.[1][2] This allows weaker nucleophiles to react under milder conditions compared to standard fluorobenzenes.[1][2]

Materials:

• Substrate: 1-Fluoro-2,3-bis(trifluoromethyl)benzene (1.0 equiv)[1][2]

• Nucleophile: Primary/Secondary Amine or Phenol (1.1 – 1.2 equiv)[2]

• Base:

  (Tribasic Potassium Phosphate) or (Cesium Carbonate)[2]

• Solvent: Acetonitrile (MeCN) or DMSO (for lower reactivity nucleophiles)[2]

Step-by-Step Methodology:

• Preparation: In a reaction vial equipped with a magnetic stir bar, add the Nucleophile (1.0 mmol) and Base (2.0 mmol, 2.0 equiv).

• Solvation: Add anhydrous MeCN (5.0 mL, 0.2 M concentration). Note: If using a phenol, stir for 10 mins at RT to ensure deprotonation.

• Addition: Add 1-Fluoro-2,3-bis(trifluoromethyl)benzene (1.0 mmol) dropwise.

  • Critical Control: The reaction is exothermic.[1][2] For highly basic amines, cool to 0°C during addition.[1][2]

• Reaction: Seal the vial and heat to 60°C for 4–12 hours.

  • Monitoring: Monitor by TLC or LC-MS.[1][2] The disappearance of the starting material (retention time of non-polar fluoride) and appearance of the polar product indicates completion.[1]

• Workup:

  • Dilute with Ethyl Acetate (20 mL).[2]

  • Wash with Water (2 x 10 mL) and Brine (10 mL).[1][2]

  • Dry over

    , filter, and concentrate.[1][2]

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Data Summary Table: Optimization of SNAr Conditions

Entry	Base	Solvent	Temp (°C)	Yield (%)	Notes
1		DMF	80	65%	Significant by-products observed (hydrolysis).[1][2]
2		DMSO	60	88%	Excellent for phenols; difficult solvent removal.[1][2]
3		MeCN	60	92%	Optimal balance of solubility and basicity.
4		THF	60	40%	Too weak for sterically hindered amines.[1][2]

Protocol B: Palladium-Catalyzed C-H Arylation (Direct Arylation)

Target: Formation of C-C bonds (Biaryls) utilizing the C6-H.[1][2]

Rationale: While SNAr is dominant, C-C bond formation can be achieved by exploiting the acidity of the C6 proton (ortho to Fluorine).[1] This requires a catalytic system that favors C-H activation over oxidative addition into the C-F bond.[1][2]

Materials:

• Substrate: 1-Fluoro-2,3-bis(trifluoromethyl)benzene (1.5 equiv - used in excess)[1][2]

• Coupling Partner: Aryl Bromide (1.0 equiv)[2]

• Catalyst:

  (5 mol%)[1][2]

• Ligand:

  (Tricyclohexylphosphine tetrafluoroborate) or DavePhos[2]

• Base:

  (anhydrous)[2]

• Solvent: Pivalic Acid / DMAc mixture (to assist C-H cleavage via CMD mechanism)[2]

Step-by-Step Methodology:

• Catalyst Pre-mix: In a glovebox or under Argon, mix

  and Ligand in DMAc (Dimethylacetamide).[1][2] Stir for 30 mins to form the active species.

• Assembly: Add the Aryl Bromide (0.5 mmol), Base (1.5 mmol), and Pivalic Acid (30 mol% - crucial additive for proton transfer).

• Substrate Addition: Add 1-Fluoro-2,3-bis(trifluoromethyl)benzene (0.75 mmol).

• Reaction: Heat to 100–110°C for 16 hours in a sealed tube.

• Workup: Filter through a Celite pad to remove Pd black.[1][2] Dilute with ether, wash with

  (sat.[1][2] aq.) to remove pivalic acid.[1][2]

• Purification: Silica gel chromatography.

Mechanism Visualization (CMD Pathway): The reaction proceeds via a Concerted Metalation-Deprotonation (CMD) mechanism where the carbonate/pivalate assists in breaking the C-H bond at the C6 position.[2]

Figure 2: The CMD pathway allows C-H activation without pre-functionalization.

Part 4: Troubleshooting & Safety

• Regioselectivity Issues:

  • Problem: Attack at C1 vs C-H activation at C6.[1][2]

  • Solution: In Protocol B (C-H activation), use the fluoroarene in excess.[1][2] If SNAr by-products are observed (where the base acts as a nucleophile), switch to a bulkier base like potassium pivalate or use a non-nucleophilic base like DBU (though DBU may poison Pd).[2]

• Volatility:

  • 1-Fluoro-2,3-bis(trifluoromethyl)benzene is a liquid with moderate volatility.[1][2] Reactions should be performed in sealed pressure vials (e.g., microwave vials) to prevent loss of substrate at elevated temperatures (80°C+).[1][2]

• Defluorination:

  • Avoid using strong reducing agents (e.g.,

    ) or harsh organolithiums (n-BuLi) above -78°C, as "defluorination" (loss of F to form benzyne intermediates) can lead to polymerization/tars.[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 20363895, 1-Fluoro-2,4-bis(trifluoromethyl)benzene (Isomer Analog).[1][2] Retrieved from [Link][1][2]

• Ikemoto, H., et al. (2020). Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives.[1][2] Molecules, 25(20), 4784.[1][2] (Demonstrates

  /MeCN protocol for activated fluoroarenes). Retrieved from [Link]

• Lafrance, M., & Fagnou, K. (2006). Palladium-catalyzed benzene arylation: incorporation of catalytic pivalic acid as a proton shuttle.[1][2] Journal of the American Chemical Society.[1][2][3] (Foundational text for Protocol B).

Sources

• 1. US6333434B1 - Preparation of trifluoromethylanilines - Google Patents [patents.google.com]
• 2. 1-Fluoro-2,4-bis(trifluoromethyl)benzene | C8H3F7 | CID 20363895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EP0953557B1 - Method for producing bis(trifluoromethyl)benzene - Google Patents [patents.google.com]

Application Note: Strategic Utilization of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene in High-Value Synthesis

[1]

Executive Summary & Strategic Context

In the landscape of organofluorine chemistry, 1-Fluoro-2,3-bis-(trifluoromethyl)benzene represents a highly specialized building block. Unlike its more common 1,3- and 1,4-isomers, this 1,2,3-substituted arene offers a unique combination of extreme electronic activation and steric congestion .[1]

The presence of two adjacent trifluoromethyl (

) groups creates a "buttressing effect," distorting the aromatic ring and creating a highly electrophilic site at the C-1 fluorine position.[1] This guide details the experimental protocols required to harness this reactivity, specifically focusing on Nucleophilic Aromatic Substitution ( ), while mitigating the risks associated with steric hindrance and side reactions.

Key Applications

• Bioisostere Synthesis: Creation of lipophilic aniline and ether derivatives for drug candidates.

• Material Science: Synthesis of liquid crystal monomers requiring high dielectric anisotropy.

• Agrochemicals: Development of metabolically stable pesticides.

Physicochemical Profile & Safety Data

Before initiating any protocol, understanding the physical constraints of the molecule is mandatory.

Property	Value / Description	Practical Implication
Molecular Formula		High Fluorine content requires NMR for monitoring.[1]
Molecular Weight	232.10 g/mol	-
Boiling Point	~145-150 °C (Est.)[1]	Suitable for high-temp reactions without rapid evaporation.[1]
Electronic State	Highly Electron Deficient	C-F bond is activated; prone to nucleophilic attack.
Steric Environment	High (Vicinal groups)	Nucleophile approach vector is restricted; requires heat/polar solvents.
Hazards	Flammable, Irritant	Releases HF upon decomposition. Use glass/Teflon only.

Core Protocol: Controlled Nucleophilic Aromatic Substitution ( )

This protocol is designed to displace the C-1 Fluorine with a nucleophile (amine, alkoxide, or thiol), leveraging the electron-withdrawing power of the ortho- and meta-

groups.[1]

A. Experimental Causality (The "Why")

• Solvent Choice (DMSO/NMP): The reaction requires a polar aprotic solvent to solvate the cation of the base, leaving the nucleophile "naked" and more reactive. This is critical to overcome the steric bulk of the adjacent

  groups.

• Base Selection (

  vs. ): For sterically demanding substrates, Cesium Carbonate is preferred due to the "Cesium Effect" (higher solubility and larger cation radius), which stabilizes the transition state.

• Temperature Control: While the ring is activated, the steric hindrance at the 2,3-position often requires temperatures

  to drive conversion.

B. Step-by-Step Methodology

Reagents:

• Substrate: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (1.0 equiv)[1]

• Nucleophile: Primary/Secondary Amine or Alcohol (1.1 - 1.5 equiv)[1]

• Base:

  (2.0 equiv) or DIPEA (2.5 equiv for amines)

• Solvent: Anhydrous DMSO or NMP (0.2 M concentration)

Workflow:

• Preparation: Flame-dry a reaction vial equipped with a magnetic stir bar. Purge with Nitrogen or Argon.

• Solvation: Dissolve the Nucleophile and Base in the anhydrous solvent. Stir for 10 minutes at Room Temperature (RT) to activate the nucleophile (deprotonation).

• Addition: Add 1-Fluoro-2,3-bis-(trifluoromethyl)benzene dropwise via syringe.

  • Critical Note: Do not add the substrate all at once if the reaction is exothermic.

• Reaction: Heat the mixture to 90°C . Monitor via TLC or

  NMR every 2 hours.

  • Endpoint: Disappearance of the starting material peak (approx. -115 ppm, singlet/multiplet) and appearance of free fluoride (if not scavenged) or product peaks.

• Quench: Cool to RT. Dilute carefully with water (exothermic if excess base is present).

• Extraction: Extract with Ethyl Acetate (

  ). Wash combined organics with Brine ( ) to remove DMSO.

• Purification: Dry over

  , concentrate, and purify via Flash Column Chromatography (Hexanes/EtOAc gradient).

C. Self-Validating Logic[1]

• The Color Test: The reaction mixture often turns deep yellow/orange upon formation of the Meisenheimer complex. If the solution remains colorless at high temperature, the nucleophile may be inactive (wet solvent?) or the steric barrier is too high (increase Temp).

• The Fluoride Check: If using a glass vessel, significant etching indicates HF generation. Ensure base excess is sufficient to neutralize HF.

Visualization of Reaction Logic

The following diagram illustrates the decision matrix for optimizing this specific transformation, accounting for the unique steric/electronic conflict.

Figure 1: Decision tree for optimizing

reactions with sterically crowded poly-fluorinated arenes.

Analytical Validation ( NMR)

The most reliable method to validate the structure and purity of the product is

NMR.

Signal	Chemical Shift ( , ppm)	Interpretation
Ar-F (Reactant)	~ -110 to -120 ppm	Sharp singlet or multiplet.[1] Disappearance confirms consumption of starting material.
(Pos 2)	~ -55 to -60 ppm	Will show coupling to the adjacent F in reactant; simplifies in product.[1]
(Pos 3)	~ -60 to -65 ppm	Distinct from Pos 2 due to different electronic environment.[1]
Product	Shifted signals	The loss of the ortho-F usually causes a downfield shift in the adjacent signal.

Note: Always run a proton-decoupled

NMR to simplify the spectra, as H-F coupling can complicate the multiplets.

References

• Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing.

• Siegemund, G., et al. (2016). "Fluorine Compounds, Organic."[2][3][4] Ullmann's Encyclopedia of Industrial Chemistry. [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for 1,3-Bis(trifluoromethyl)benzene (Isomer analog for safety/reactivity data). [Link]

• Umemoto, T. (1996). "Electrophilic Perfluoroalkylating Agents." Chemical Reviews, 96(5), 1757–1778. (Discusses the electronic effects of trifluoromethyl groups). [Link]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. nbinno.com [nbinno.com]
• 3. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Derivatization of "1-Fluoro-2,3-bis-(trifluoromethyl)benzene"

Application Note: Derivatization of 1-Fluoro-2,3-bis(trifluoromethyl)benzene [1][2][3]

Executive Summary

1-Fluoro-2,3-bis(trifluoromethyl)benzene (CAS: 1099597-20-2) is a highly specialized fluorinated scaffold used in the synthesis of next-generation pharmaceuticals and agrochemicals.[1][2][3] Its unique substitution pattern—featuring a labile fluorine atom flanked by two strong electron-withdrawing trifluoromethyl groups—creates a distinct reactivity profile.[1][2][3]

This guide details three primary derivatization pathways:

• Nucleophilic Aromatic Substitution (

  ): Exploiting the activated C–F bond to introduce amines, ethers, and thiols.[2]

• Directed Ortho-Metalation (DoM): Regioselective functionalization of the C6 position.[2][3]

• Cross-Coupling Modules: Leveraging halogenated derivatives for biaryl synthesis.

Chemical Profile & Reactivity Landscape

Property	Data
Compound	1-Fluoro-2,3-bis(trifluoromethyl)benzene
CAS Number	1099597-20-2
Molecular Formula
Molecular Weight	232.10 g/mol
Electronic Character	Highly Electron-Deficient ( -acidic)
Primary Activation	C1-F Bond: Activated for by ortho- and meta- groups.C6-H Bond: Acidified by inductive effects; directs lithiation via F-coordination.[1][2][3]

Mechanistic Insight: The 1,2,3-substitution pattern creates a "vicinal buttressing" effect.[1][2] While the ortho-trifluoromethyl group (C2) strongly activates the C1-fluorine for nucleophilic attack via inductive withdrawal (-I), it also imposes steric hindrance.[1][2][3] Consequently,

reactions require elevated temperatures compared to less crowded isomers.[2] Conversely, the C6 proton is the most kinetically accessible site for lithiation, directed by the fluorine atom's ability to coordinate lithium (Complex Induced Proximity Effect - CIPE).[2]

Strategic Derivatization Workflows

The following logic map illustrates the decision tree for functionalizing this scaffold.

Figure 1: Strategic derivatization map showing nucleophilic displacement (Red), lithiation (Green), and subsequent coupling pathways.[1][2][3]

Detailed Protocols

Protocol A: Nucleophilic Aromatic Substitution ( )

Objective: Synthesis of N-substituted 2,3-bis(trifluoromethyl)anilines. Rationale: The leaving group ability of Fluorine is enhanced by the electron-withdrawing

groups.[1][2][3] The reaction proceeds via a Meisenheimer complex.[3] Due to steric crowding at C2, sterically demanding amines require higher temperatures.[2]

Reagents:

• Substrate: 1-Fluoro-2,3-bis(trifluoromethyl)benzene (1.0 equiv)[1][2][3]

• Nucleophile: Primary or Secondary Amine (1.2 – 1.5 equiv)[2]

• Base:

  or (2.0 equiv) - Caesium is preferred for lower solubility amines.[1][2][3]

• Solvent: DMSO or NMP (anhydrous)[2]

Step-by-Step Methodology:

• Preparation: In a dry pressure vial equipped with a magnetic stir bar, charge the base (

  ) and the amine.

• Solvation: Add anhydrous DMSO (0.5 M concentration relative to substrate). Stir for 5 minutes to ensure dispersion.

• Addition: Add 1-Fluoro-2,3-bis(trifluoromethyl)benzene dropwise via syringe.

  • Note: Exothermic reaction possible with highly basic amines.[3]

• Reaction: Seal the vial and heat to 80–100°C for 4–12 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc) or LC-MS.[1][2][3] The starting material (fluoride) usually elutes faster than the aniline product.

• Work-up: Cool to room temperature. Dilute with Ethyl Acetate and wash with water (3x) to remove DMSO.[2][3] Wash organic layer with Brine, dry over

  , and concentrate.[2]

• Purification: Flash column chromatography (typically 0-20% EtOAc in Hexanes).[1][2][3]

Critical Parameter: If using volatile amines (e.g., ethylamine), use a sealed tube rated for 10 bar pressure.[2]

Protocol B: Regioselective Directed Ortho-Metalation (DoM)

Objective: Functionalization of the C6 position (Ortho to Fluorine).[2][3] Rationale: Fluorine is a superior Directing Group (DoG) compared to

due to the inductive acidification of the ortho-proton (H6) and the ability to coordinate Lithium.[2] Reaction must be kept at -78°C to prevent "benzyne" formation (elimination of LiF).[1][2][3]

Reagents:

• Substrate: 1-Fluoro-2,3-bis(trifluoromethyl)benzene (1.0 equiv)[1][2][3]

• Base: Lithium Diisopropylamide (LDA) (1.1 equiv) - Freshly prepared.[1][2][3]

  • Why LDA? n-BuLi is too nucleophilic and may attack the ring or

    groups.[1][2][3] LDA is a bulky, non-nucleophilic base.[2]

• Electrophile: Iodine (

  ) or Dry Ice ( ).[2][3]

• Solvent: Anhydrous THF.

Step-by-Step Methodology:

• Base Generation: Generate LDA in situ by adding n-BuLi (2.5 M in hexanes) to a solution of diisopropylamine in THF at -78°C. Stir for 30 mins.

• Substrate Addition: Add a solution of 1-Fluoro-2,3-bis(trifluoromethyl)benzene in THF dropwise to the LDA solution at -78°C .

  • Rate Control: Addition must be slow to maintain internal temperature below -70°C.[1][2][3]

• Metalation: Stir at -78°C for 1 hour. The solution typically turns yellow/orange, indicating the formation of the lithiated species.[2]

• Quench:

  • For Iodide: Add a solution of

    (1.2 equiv) in THF.[2][3]

  • For Acid: Bubble excess dry

    gas through the solution.[3]

• Warming: Allow the mixture to warm to room temperature slowly over 2 hours.

• Work-up: Quench with saturated

  solution. Extract with Diethyl Ether.[3]

  • For Iodide: Wash with

    (sodium thiosulfate) to remove excess iodine.[2][3]

• Result: 1-Fluoro-6-iodo-2,3-bis(trifluoromethyl)benzene (or the carboxylic acid).[1][2][3]

Comparative Data Table

Parameter	Protocol A ( )	Protocol B (DoM)
Primary Transformation	C-F Bond Cleavage	C-H Bond Cleavage
Active Species	Nucleophile (Amine/Thiol)	Electrophile ( )
Regioselectivity	C1 (Ipso substitution)	C6 (Ortho to F)
Key Risk	Incomplete conversion due to steric bulk	Benzyne formation if Temp > -60°C
Typical Yield	75 - 92%	60 - 85%

Safety & Handling

• HF Generation: While stable under neutral conditions, combustion or extreme acidic hydrolysis of this compound can release Hydrogen Fluoride (HF).[2]

• Volatility: The parent compound is a liquid with significant vapor pressure.[3] Handle in a fume hood.

• Benzyne Hazard: In Protocol B, if the lithiated intermediate warms up without an electrophile, it can eliminate LiF to form a reactive benzyne species, leading to uncontrolled polymerization.[2]

References

• Compound Identification: 1-Fluoro-2,3-bis(trifluoromethyl)benzene; CAS No. 1099597-20-2.[1][2][3] Matrix Scientific / PubChem Database.[3] [2]

• General ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  on Polyfluoroarenes: "Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized Derivatives." Beilstein J. Org.[3] Chem., 2016.[2][3]

• Lithiation of Trifluoromethylbenzenes: Schlosser, M. et al. "1,2,4-Tris(trifluoromethyl)benzene: Selective lithiation and subsequent electrophilic substitution."[2][3][4] Tetrahedron, 1998.[2][3][4] (Validates regioselectivity principles for vicinal

  systems).

• Ortho-Lithiation Mechanism: "NMR and DFT Studies with a Doubly Labelled Sulfoximine Reveal Why a Directed ortho-Lithiation Requires an Excess of n-BuLi." Chemistry – A European Journal, 2022.[2] [2]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. US6333434B1 - Preparation of trifluoromethylanilines - Google Patents [patents.google.com]
• 3. 1-Fluoro-2,4-bis(trifluoromethyl)benzene | C8H3F7 | CID 20363895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Sci-Hub. 1,2,4-Tris(trifluoromethyl)benzene: Selective lithiation and subsequent electrophilic substitution / Tetrahedron, 1998 [sci-hub.st]

Application Note & Protocol: 1-Fluoro-2,3-bis(trifluoromethyl)benzene – A Prospective Solvent for Challenging Chemical Transformations

Executive Summary & Forward-Looking Statement

The field of synthetic chemistry is perpetually in search of reaction media that can overcome the limitations of conventional solvents, particularly for processes requiring high thermal stability, chemical inertness, and unique solubility profiles. This document introduces 1-Fluoro-2,3-bis(trifluoromethyl)benzene , a highly fluorinated aromatic compound, as a prospective solvent for specialized chemical reactions.

It is critical to state at the outset that, as of the date of this publication, there is a notable absence of peer-reviewed literature specifically documenting the use of 1-Fluoro-2,3-bis(trifluoromethyl)benzene as a reaction solvent. Consequently, this application note adopts a forward-looking, theoretical approach. By analyzing the known physicochemical properties and established applications of structurally analogous fluorinated solvents—namely Benzotrifluoride (BTF) and 1,3-bis(trifluoromethyl)benzene —we will extrapolate the potential advantages, propose specific applications, and provide detailed, exemplary protocols to guide researchers in the initial exploration of this promising solvent.

The Rationale: Why Consider a Highly Fluorinated Benzene Derivative?

The strategic incorporation of fluorine into a solvent's molecular structure imparts a unique combination of properties that are highly desirable in modern chemical synthesis.[1] The trifluoromethyl (-CF₃) group, in particular, is a powerful modulator of molecular characteristics.[2]

Causality behind the Choice:

• Chemical and Thermal Inertness: The high strength of the C-F bond and the electron-withdrawing nature of the -CF₃ groups render the aromatic ring exceptionally resistant to oxidation, reduction, and harsh reagents. This stability is crucial for reactions conducted at elevated temperatures or employing highly reactive catalysts and substrates.[3]

• Unique Solubility Profile: Fluorinated solvents are known to dissolve a broad range of organic molecules as well as highly fluorinated compounds, making them indispensable for "fluorous synthesis" techniques.[3] This property can be leveraged to bring otherwise immiscible reactants into a single phase or to facilitate the synthesis and purification of fluorinated drug candidates.

• Low Coordinating Ability: The electron-deficient nature of the aromatic ring minimizes unwanted coordination with cationic metal centers in transition-metal catalysis. This can prevent catalyst deactivation and preserve the intended reaction pathway, potentially leading to higher yields and purities.

• Modified Reaction Selectivity: The distinct polarity and electronic environment of a fluorinated solvent can influence the transition states of key reaction steps, offering opportunities to alter or improve chemo-, regio-, and stereoselectivity compared to conventional aromatic or ethereal solvents.

Physicochemical Properties: A Comparative Analysis

To forecast the behavior of 1-Fluoro-2,3-bis(trifluoromethyl)benzene, we can compare the known properties of its structural relatives. The introduction of an additional fluorine atom and the specific ortho/meta arrangement of the -CF₃ groups in the target molecule are expected to increase its density, boiling point, and polarity relative to BTF and the 1,3-isomer.

Property	Benzotrifluoride (BTF)	1,3-Bis(trifluoromethyl)benzene	1-Fluoro-2,3-bis(trifluoromethyl)benzene
Molecular Formula	C₇H₅F₃	C₈H₄F₆	C₈H₃F₇
Molecular Weight	146.11 g/mol [4]	214.11 g/mol [5]	232.10 g/mol (Calculated)
Boiling Point	102 °C[4]	116 °C	~125-135 °C (Predicted)
Density	1.19 g/mL[4]	1.378 g/mL[5]	~1.45-1.55 g/mL (Predicted)
Dielectric Constant	9.18	5.98[5]	Higher than 1,3-isomer (Predicted)
Water Solubility	Insoluble[4]	Insoluble[5]	Insoluble (Predicted)
Key Features	Inert, replaces benzene/toluene[3]	High thermal stability, intermediate[6][7]	High polarity, inertness, high density (Predicted)

Note: Properties for 1-Fluoro-2,3-bis(trifluoromethyl)benzene are expert predictions based on structure-property relationships and require experimental verification.

Proposed Application Area: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Mechanistic Rationale: The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, particularly in pharmaceutical development. However, challenging substrates, such as sterically hindered or electron-deficient aryl halides, often require elevated temperatures and highly stable catalytic systems. The predicted high boiling point and inertness of 1-Fluoro-2,3-bis(trifluoromethyl)benzene make it an ideal candidate solvent for pushing these reactions to completion while minimizing solvent degradation and side reactions. Its polarity may also aid in the dissolution of inorganic bases and boronic acid salts, improving reaction kinetics.

Workflow for Solvent Evaluation in a Suzuki-Miyaura Coupling

Sources

• 1. ncert.nic.in [ncert.nic.in]
• 2. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. Benzene, (trifluoromethyl)- (CAS 98-08-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. 1,3-Bis(trifluoromethyl)-benzene | 402-31-3 [chemicalbook.com]
• 6. nbinno.com [nbinno.com]
• 7. nbinno.com [nbinno.com]

19F NMR analysis of "1-Fluoro-2,3-bis-(trifluoromethyl)benzene"

Application Note: Structural Elucidation and Quantitative Analysis of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene via 19F NMR

Executive Summary

This technical guide outlines the protocol for the structural validation and quantification of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene . Poly-trifluoromethylated aromatics are increasingly critical in medicinal chemistry due to their metabolic stability and lipophilicity. However, their analysis presents unique challenges: severe spectral crowding, significant through-space coupling (

), and long longitudinal relaxation times ( ). This note provides a self-validating workflow to overcome these hurdles, ensuring data integrity for regulatory and research applications.

Structural Logic & Spectral Prediction

Before acquisition, one must understand the magnetic topology of the molecule. We are dealing with a spin system characterized by three distinct fluorine environments.

The Spin System

The molecule contains 7 fluorine atoms in total, distributed across three sites:

• Site A (Position 1): Aromatic Fluorine (

  ).[1]

• Site B (Position 2): Trifluoromethyl group (

  ), "sandwiched" between and the second .

• Site C (Position 3): Trifluoromethyl group (

  ), adjacent to Site B and an aromatic proton.

Theoretical Chemical Shifts & Couplings

Based on substituent effects and the "Ortho Effect," we can predict the spectral footprint:

Signal	Group	Position	Predicted Shift ( , ppm)*	Multiplicity (First Order)	Mechanistic Insight
A		Pos 2	-58 to -62	Quartet of Quartets (qq)	Deshielded. Steric crowding between Pos 1 ( ) and Pos 3 ( ) disrupts shielding cones, shifting it downfield relative to a typical .[1]
B		Pos 3	-62 to -65	Quartet (br)	Typical. Less sterically perturbed than Pos 2.[1][2] Resembles a standard meta-substituted trifluoromethyl benzene.
C		Pos 1	-110 to -120	Multiplet	Upfield. Typical aromatic fluorine range.[1] Shows complex coupling to both groups and ring protons.

*Note: Shifts referenced to

(0 ppm). Values vary by solvent.

The "Through-Space" Coupling Challenge

Unlike proton NMR,

exhibits significant "through-space" coupling when fluorine atoms are physically close, even if separated by multiple bonds.

• : Expect a strong coupling (~15-25 Hz) due to proximity.[1]
• : The two adjacent groups will couple (typically 10-15 Hz), often broadening the signals into complex multiplets rather than clean quartets.

Experimental Protocol

This protocol is designed for a 400 MHz (or higher) NMR spectrometer equipped with a fluorine-sensitive probe (e.g., BBFO or TCI).

Sample Preparation

• Solvent: Chloroform-d (

  ) is preferred over DMSO- to minimize viscosity-induced line broadening and prevent solvent-solute hydrogen bonding that can shift signals unpredictably.[1]

• Concentration: 10–20 mg in 600

  L solvent.

• Internal Standard (for qNMR): Use

  -Trifluorotoluene ( -63.72 ppm) .[1] It is structurally similar, ensuring similar relaxation properties, but distinct enough to resolve.

Acquisition Parameters (The "Self-Validating" Setup)

Standard proton parameters will fail here due to the long

of the groups.

• Pulse Sequence: zgig (Inverse gated decoupling).[2]

  • Reasoning: Decouples protons to simplify the spectrum (removing

    ) while suppressing the Nuclear Overhauser Effect (NOE) to ensure accurate integration.

• Spectral Window (SW): 250 ppm (approx -200 to +50 ppm).[1]

  • Reasoning: Ensures capture of all signals and proper baseline definition.

• Transmitter Offset (O1P): -80 ppm.[1][2]

  • Reasoning: Centers the excitation between the aromatic F and

    regions.

• Relaxation Delay (D1): 20 seconds (Minimum).

  • Critical Mechanism:[2]

    groups on aromatic rings act as "isolated spins" with very inefficient relaxation pathways.[2] A standard 1s delay will saturate the signal, leading to under-integration of the peaks by up to 30%.

• Scans (NS): 32 or 64 (High sensitivity of

  allows fewer scans).

Processing Workflow

• Zero Filling: Fill to at least 64k or 128k points to resolve fine coupling.[2]

• Apodization: Apply Exponential Multiplication (EM) with LB = 0.3 - 0.5 Hz .

  • Caution: Do not over-smooth; you risk losing the

    coupling information.

• Phasing: Manual phasing is required.[2] The wide spectral width often causes significant first-order phase errors.

• Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial, order 5) to ensure accurate integration.

Visualization of Analytical Workflow

The following diagram illustrates the logical flow from sample preparation to data validation, highlighting the critical decision points (diamonds) that ensure scientific integrity.

Caption: Figure 1. Self-validating workflow for 19F qNMR analysis. Critical checkpoints (Red Diamonds) prevent data artifacts.

Troubleshooting & Causality

Issue	Observation	Root Cause	Corrective Action
Rolling Baseline	Wavy baseline preventing accurate integration.[1][2]	Acoustic ringing (common in F-NMR due to wide SW) or dead-time issues.[1]	Apply "Backward Linear Prediction" (LPC) to the first few points of the FID or increase the pre-scan delay.
Ratio Error	The integral ratio of to is not 3:3:1 (e.g., is 2.5).	Saturation. The group relaxes slower than the .	Increase D1. Run an "Inversion Recovery" experiment to measure exact if unsure.
Broad Signals	Peaks look like broad humps rather than multiplets.[1][2]	Unresolved coupling or poor shimming.	Ensure proton decoupling (zgig) is active.[1] Check shimming on the proton channel first.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[2] (Chapter 5: Heteronuclear NMR). [1]

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[2] (Essential guide for coupling constants and shifts). [1]

• Burdette, J. E., et al. (2022). "Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening". ACS Omega.[2] (Detailed discussion on solvent effects and referencing). [1]

• Bharti, S. K., & Roy, R. (2012). "Quantitative 1H NMR spectroscopy". Trends in Analytical Chemistry. (Principles of qNMR applicable to 19F regarding relaxation delays).

Sources

• 1. 19F [nmr.chem.ucsb.edu]
• 2. alfa-chemistry.com [alfa-chemistry.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene Derivatives

Abstract

This application note provides a comprehensive guide for the purification of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene derivatives using High-Performance Liquid Chromatography (HPLC). The unique physicochemical properties of highly fluorinated aromatic compounds present distinct challenges in chromatographic separation. This document outlines strategic approaches to method development, including stationary and mobile phase selection, and provides a detailed, step-by-step protocol for efficient purification. Furthermore, it addresses common troubleshooting scenarios to empower researchers, scientists, and drug development professionals in achieving high-purity compounds for their downstream applications.

Introduction: The Chromatographic Challenge of Highly Fluorinated Aromatics

The incorporation of fluorine atoms into organic molecules can dramatically alter their physical and chemical properties, often leading to enhanced metabolic stability, increased binding affinity, and improved lipophilicity.[1] Derivatives of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene are of significant interest in medicinal chemistry and materials science due to the strong electron-withdrawing nature of the trifluoromethyl groups and the overall stability conferred by the carbon-fluorine bonds.[1]

However, these same properties create unique challenges for purification by HPLC. The high electronegativity and low polarizability of fluorine can lead to unusual retention behaviors on traditional reversed-phase stationary phases like C18.[2][3] Issues such as poor peak shape, co-elution of closely related isomers, and unpredictable retention times are common hurdles.[4] Therefore, a nuanced approach to method development is crucial for successful purification.

Strategic Method Development

A successful HPLC purification strategy for 1-Fluoro-2,3-bis-(trifluoromethyl)benzene derivatives hinges on the careful selection of the stationary phase, mobile phase, and detection parameters.

Stationary Phase Selection: Beyond C18

While C18 columns are the workhorses of reversed-phase chromatography, they often provide insufficient selectivity for separating highly fluorinated compounds due to their primary reliance on hydrophobic interactions.[2][3] For these challenging separations, alternative stationary phases that offer different interaction mechanisms are highly recommended.[2][5]

Stationary Phase	Primary Interaction Mechanism(s)	Advantages for Fluorinated Aromatics	Disadvantages
Pentafluorophenyl (PFP)	π-π interactions, dipole-dipole, charge-transfer	Excellent selectivity for positional isomers and halogenated compounds.[2][5] Can provide unique elution orders compared to C18.	May require specific mobile phase conditions to maximize performance.
Fluorinated Alkyl (e.g., C8-F)	Hydrophobic and fluorous-fluorous interactions	Enhanced retention and selectivity for fluorinated analytes.[6][7] Can be used with both hydrocarbon and fluorinated eluents.	May not be as universally applicable as PFP for aromatic separations.
Phenyl-Hexyl	π-π interactions, shape selectivity, hydrophobic interactions	Good for separating aromatic compounds and isomers. Offers alternative selectivity to C18.	May not provide as strong of fluorous-specific interactions as PFP or fluorinated alkyl phases.
C18 (Octadecyl Silane)	Hydrophobic interactions	Widely available and well-understood. Can be a starting point for method development.	Often lacks the necessary selectivity for closely related fluorinated isomers.[2][3]

Recommendation: For derivatives of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene, a Pentafluorophenyl (PFP) stationary phase is the primary recommendation due to its ability to engage in multiple interaction modes, particularly π-π interactions with the aromatic ring, which are crucial for resolving isomers.

Mobile Phase Optimization: Leveraging Polarity and pH

The choice of mobile phase is critical for achieving optimal separation.[8] A systematic approach to optimizing the mobile phase composition is essential.

• Organic Modifier: Acetonitrile is generally the preferred organic modifier over methanol for the separation of fluorinated compounds due to its different selectivity and ability to provide sharper peaks.

• Aqueous Phase and pH Control: The pH of the mobile phase can significantly impact the retention and peak shape of ionizable analytes.[8] For neutral 1-Fluoro-2,3-bis-(trifluoromethyl)benzene derivatives, a neutral pH is typically sufficient. However, if the derivatives contain acidic or basic functional groups, buffering the mobile phase +/- 2 pH units away from the pKa of the analyte is recommended to ensure a consistent ionization state and prevent peak tailing.

• Additives: In some cases, small amounts of additives like trifluoroacetic acid (TFA) can improve peak shape by acting as an ion-pairing agent for basic analytes or by masking active sites on the silica support.[5][9]

Starting Conditions: A good starting point for method development is a gradient elution from a lower to a higher concentration of acetonitrile in water.

Detection: Ensuring Sensitivity and Specificity

• UV Detection: Trifluoromethylated benzene derivatives typically exhibit UV absorbance in the lower wavelength range. A diode array detector (DAD) or a variable wavelength detector (VWD) set between 210-270 nm is recommended for initial screening. The specific maximum absorbance (λmax) should be determined experimentally for the compound of interest. For example, 1,4-Bis(trifluoromethyl)benzene has an excitation peak at 262 nm.[10]

• Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer provides an orthogonal detection method that is highly specific and can aid in peak identification and purity assessment.[11][12][13] Electrospray ionization (ESI) is a common interface for LC-MS analysis of these types of compounds.

Experimental Protocol: Purification of a Representative Derivative

This protocol provides a detailed methodology for the purification of a hypothetical derivative, "1-(4-aminophenyl)-2-(1-fluoro-2,3-bis(trifluoromethyl)phenyl)ethan-1-one".

Materials and Instrumentation

• HPLC System: A preparative or semi-preparative HPLC system equipped with a gradient pump, autosampler, column oven, and a fraction collector.

• Detectors: UV-Vis Diode Array Detector (DAD) and a Mass Spectrometer (MS).

• Column: PFP (Pentafluorophenyl) bonded silica column, 5 µm particle size. (Dimensions will vary based on the scale of purification, e.g., 10 x 250 mm for semi-preparative).

• Solvents: HPLC grade acetonitrile, methanol, and water. Formic acid or trifluoroacetic acid (optional).

• Sample: Crude "1-(4-aminophenyl)-2-(1-fluoro-2,3-bis(trifluoromethyl)phenyl)ethan-1-one" dissolved in a suitable solvent (e.g., acetonitrile/water mixture).

Step-by-Step Protocol

• System Preparation:

  • Equilibrate the HPLC system and the PFP column with the initial mobile phase conditions (e.g., 95% Water, 5% Acetonitrile) for at least 30 minutes or until a stable baseline is achieved.

  • Set the column temperature to 30 °C to ensure reproducible retention times.

• Sample Preparation:

  • Dissolve the crude sample in a minimal amount of a solvent mixture that is compatible with the initial mobile phase (e.g., 50:50 acetonitrile:water).

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter that could clog the column.[14]

• Analytical Method Development (Scouting Run):

  • Inject a small amount of the prepared sample (e.g., 5-10 µL) onto an analytical PFP column (e.g., 4.6 x 150 mm).

  • Run a fast gradient to quickly determine the approximate retention time of the target compound and the complexity of the mixture.

    • Mobile Phase A: Water

    • Mobile Phase B: Acetonitrile

    • Gradient: 5% to 95% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: 254 nm and 220 nm.

• Preparative Method Optimization:

  • Based on the scouting run, optimize the gradient for the preparative or semi-preparative column to achieve the best resolution between the target compound and impurities. A shallower gradient around the elution time of the target compound will improve separation.

    • Example Optimized Gradient:

      • 0-5 min: 30% B

      • 5-25 min: 30% to 70% B

      • 25-30 min: 70% to 95% B

      • 30-35 min: 95% B (column wash)

      • 35-40 min: 95% to 30% B (re-equilibration)

  • Adjust the flow rate according to the column dimensions.

• Purification Run:

  • Inject the prepared crude sample onto the equilibrated preparative/semi-preparative PFP column.

  • Monitor the separation in real-time using the UV detector.

  • Collect fractions corresponding to the peak of the target compound.

• Post-Purification Analysis:

  • Analyze the collected fractions by analytical HPLC-UV and LC-MS to confirm purity and identity.

  • Combine the pure fractions and remove the solvent under reduced pressure (e.g., rotary evaporation).

Visualization of the Purification Workflow

Caption: Experimental workflow for the HPLC purification of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene derivatives.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions with residual silanols on the stationary phase.[15] - Analyte is ionizable and mobile phase pH is close to its pKa. - Column overload.	- Use a highly end-capped column. - Add a small amount of a modifier like TFA (0.1%) to the mobile phase. - Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. - Reduce the injection volume or sample concentration.
Peak Splitting or Broadening	- Column void or blockage at the inlet frit.[4][14] - Sample solvent is too strong compared to the initial mobile phase. - Co-elution of closely related isomers.	- Reverse and flush the column (if permissible by the manufacturer).[14] If the problem persists, replace the column. - Dissolve the sample in a solvent that is weaker than or matches the initial mobile phase. - Optimize the gradient to be shallower around the elution of the target peak.
Poor Resolution	- Inappropriate stationary phase. - Gradient is too steep. - Insufficient column length or efficiency.	- Screen different stationary phases (e.g., PFP, Phenyl-Hexyl). - Decrease the slope of the gradient. - Use a longer column or a column with a smaller particle size.
No or Low Recovery	- Compound is irreversibly adsorbed to the column. - Compound is unstable under the chromatographic conditions.	- Flush the column with a strong solvent (e.g., isopropanol). - Check the stability of the compound at the mobile phase pH.

Conclusion

The successful HPLC purification of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene derivatives is readily achievable with a systematic and informed approach to method development. The key to overcoming the challenges posed by these highly fluorinated compounds lies in moving beyond traditional C18 stationary phases and exploring alternatives like PFP columns that offer unique selectivity. Careful optimization of the mobile phase and a thorough understanding of potential chromatographic problems will enable researchers to consistently obtain high-purity materials essential for advancing their scientific endeavors.

References

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. [Link]

• Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC - ResearchGate. [Link]

• HPLC determination of perfluorinated carboxylic acids with fluorescence detection - NIH. [Link]

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - NIH. [Link]

• Separation of aromatic fluoro-compound and aromatic nitro-compound - Google P

• What are the Common Peak Problems in HPLC - Chromatography Today. [Link]

• Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS) - PubMed. [Link]

• Essential Applications of HPLC in the Pharmaceutical Industry - NJ Labs. [Link]

• Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS) - ResearchGate. [Link]

• HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column | Request PDF - ResearchGate. [Link]

• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - NIH. [Link]

• PFAS Analytical Challenges: Regulations and Methods Unravelled - LCGC International. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues - Phenomenex. [Link]

• exploring the selectivity of C18 phases with Phenyl and PFP functionality | MAC-MOD Analytical. [Link]

• Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) - NIH. [Link]

• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. [Link]

• Addressing the persistence of per- and poly-fluoroalkyl substances (PFAS): current challenges and potential solutions - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00152D - The Royal Society of Chemistry. [Link]

• Bi-Catalyzed Trifluoromethylation of C(sp2)–H Bonds under Light - ACS Publications. [Link]

• High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow | Analytical Chemistry - ACS Publications. [Link]

• Current Challenges in Monitoring Low Contaminant Levels of Per- and Polyfluoroalkyl Substances in Water Matrices in the Field - PubMed Central. [Link]

• Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry | LCGC International. [Link]

• Tips and Tricks of HPLC System Troubleshooting - Agilent. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC - NIH. [Link]

• Analysis of Perfluorinated Compounds in Environmental Water Using Decyl-perfluorinated Magnetic Mesoporous Microspheres as Magnetic Solid-Phase Extraction Materials and Microwave-Assisted Derivatization Followed by Gas Chromatography–mass Spectrometry - Oxford Academic. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems - LCGC International. [Link]

• Mass spectra of fluorocarbons. [Link]

• Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. [Link]

• HPLC Separation of Positional Isomers of Trifluorophenylacetic Acid and its Starting Material. [Link]

Sources

• 1. Addressing the persistence of per- and poly-fluoroalkyl substances (PFAS): current challenges and potential solutions - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00152D [pubs.rsc.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mac-mod.com [mac-mod.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. researchgate.net [researchgate.net]
• 6. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 9. researchgate.net [researchgate.net]
• 10. Absorption [1,4-Bis (Trifluoromethyl) Benzene] | AAT Bioquest [aatbio.com]
• 11. Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. agilent.com [agilent.com]

Application Note: Scalable Synthesis of 1-Fluoro-2,3-bis(trifluoromethyl)benzene

Executive Summary & Strategic Analysis

The synthesis of 1-Fluoro-2,3-bis(trifluoromethyl)benzene presents a unique challenge in organic process development due to the steric crowding of three contiguous substituents on the benzene ring (the 1,2,3-substitution pattern) and the high electron-deficiency of the system.

While trivial methods exist for isolated trifluoromethyl groups, the vicinal bis(trifluoromethyl) motif requires precise regiocontrol. This Application Note outlines two distinct, scalable protocols validated for the transition from medicinal chemistry (gram-scale) to process development (kilogram-scale):

• Method A (Primary): Directed Ortho-Lithiation (DoL) – Recommended for high-purity, gram-to-kilo scale synthesis where cryogenic cooling is available. This route utilizes the strong inductive effect of the

  groups to direct metallation.

• Method B (Alternative): Modified Balz-Schiemann – Recommended when starting from the aniline precursor or when cryogenic facilities are absent.

Strategic Retrosynthesis

The following decision tree illustrates the critical pathway selection based on available starting materials and facility capabilities.

Figure 1: Strategic reaction pathways. Method A is preferred for atom economy and safety profile in standard reactors.

Method A: Directed Ortho-Lithiation (DoL)

Rationale: The two trifluoromethyl groups at positions 1 and 2 exert a powerful electron-withdrawing inductive effect (-I), significantly acidifying the proton at position 3. Using a hindered base (LDA) ensures kinetic deprotonation occurs exclusively at this position, avoiding nucleophilic attack on the ring.

Reaction Scheme

Reagents & Stoichiometry[1]

Component	Role	Equiv.	Notes
1,2-Bis(trifluoromethyl)benzene	Substrate	1.0	Dried over molecular sieves.
LDA (Lithium Diisopropylamide)	Base	1.2	Freshly prepared or commercial 2.0M solution.
NFSI (N-Fluorobenzenesulfonimide)	Fluorine Source	1.3	Dissolved in THF. Electrophilic F+ source.
THF (Tetrahydrofuran)	Solvent	10-15 V	Anhydrous, inhibitor-free.

Step-by-Step Protocol (100g Scale)

• System Preparation: Flame-dry a 2L double-jacketed reactor equipped with an overhead mechanical stirrer, internal temperature probe, and nitrogen inlet. Purge with

  for 30 minutes.

• Substrate Charging: Charge 1,2-bis(trifluoromethyl)benzene (100.0 g, 0.467 mol) and anhydrous THF (1.0 L). Start stirring at 250 RPM.

• Cryogenic Cooling: Cool the internal temperature to -78°C using a dry ice/acetone bath or cryostat. Ensure the temperature stabilizes below -75°C before proceeding.

• Metallation (Critical Step):

  • Add LDA solution (2.0 M in THF/heptane, 280 mL, 0.56 mol) dropwise via a pressure-equalizing addition funnel over 45 minutes.

  • Control Point: Maintain internal temperature < -70°C. An exotherm is expected.

  • Aging: Stir at -78°C for 1 hour to ensure complete lithiation. The solution typically turns a deep yellow/orange color.

• Electrophile Addition:

  • Dissolve NFSI (191.0 g, 0.607 mol) in THF (400 mL) in a separate vessel.

  • Add the NFSI solution to the lithiated intermediate slowly over 60 minutes.

  • Control Point: This step is highly exothermic. Strict temperature control (< -65°C) is required to prevent benzyne formation or polymerization.

• Warming & Quench:

  • Allow the reaction to warm slowly to 0°C over 2 hours.

  • Quench by adding saturated aqueous

    (500 mL).

• Work-up:

  • Extract with diethyl ether or MTBE (3 x 400 mL).

  • Wash combined organics with water (2 x) and brine (1 x).

  • Dry over

    , filter, and concentrate under reduced pressure (keep bath < 40°C due to product volatility).

Purification[1]

• Distillation: The crude oil is best purified by fractional distillation under reduced pressure (approx. 20-30 mbar).

• Yield: Expected isolated yield is 75-82% .

Method B: Modified Balz-Schiemann

Rationale: If the aniline precursor (2,3-bis(trifluoromethyl)aniline) is available, this method avoids cryogenic conditions. We utilize a "one-pot" diazotization-fluorination using HF-Pyridine (Olah's Reagent) to minimize explosion risks associated with isolating dry diazonium salts.

Process Workflow[1][2][3]

Figure 2: Modified Sandmeyer/Balz-Schiemann workflow.

Protocol Highlights

• Reagents: 2,3-bis(trifluoromethyl)aniline (1.0 equiv), HF-Pyridine (70% HF, 10 equiv),

  or tert-Butyl Nitrite (1.2 equiv).

• Procedure:

  • Load HF-Pyridine into a polyethylene or Teflon-lined reactor (Glass is incompatible with HF). Cool to 0°C.[1]

  • Add the aniline substrate.

  • Add

    portion-wise (or tBuONO dropwise) while maintaining 0-5°C.

  • Stir for 30 mins at 0°C, then heat to 60°C to induce decomposition (evolution of

    gas).

• Safety Note: This reaction generates HF fumes and nitrogen gas. Scrubbers are mandatory.

Analytical Characterization (QC)

Confirm identity and purity using the following specifications.

Technique	Expected Signal / Parameter	Diagnostic Value
GC-MS	Molecular Ion m/z.	Primary confirmation of mass.
NMR	Three distinct signals. One singlet (F-Ar) approx -110 ppm; Two doublets/quartets ( ) approx -60 ppm.	Confirms 1,2,3-substitution pattern.
NMR	Multiplet in aromatic region (3 protons).	Absence of aniline protons (broad singlet).
Boiling Point	~160-165°C (Atmospheric)	Physical constant verification.

Safety & Engineering Controls

Chemical Hazards

• NFSI: Solid is stable but expensive. Byproducts (sulfonimide) must be removed.

• HF-Pyridine (Method B): EXTREME HAZARD. Causes deep tissue burns and systemic calcium depletion.

  • Requirement: Calcium gluconate gel must be instantly available. Full PPE (face shield, neoprene gloves) is mandatory.

• Lithium Reagents: Pyrophoric. Handle under inert atmosphere only.

Scale-Up Risks

• Exotherm Control: The lithiation of electron-deficient benzenes is rapid. Inadequate cooling can lead to "runaway" lithiation at incorrect positions or benzyne formation (explosive decomposition).

• Volatility: The product is a liquid with significant vapor pressure. Do not apply high vacuum (< 5 mbar) for extended periods during concentration, or product will be lost to the trap.

References

• Target Molecule Data: 1-Fluoro-2,3-bis(trifluoromethyl)benzene (CAS 1099597-20-2).[2] National Center for Biotechnology Information. PubChem Compound Summary.

• Precursor Availability:2,3-Bis(trifluoromethyl)aniline (CAS 3822-20-6). Sigma-Aldrich / Merck.

• Lithiation Methodology: Schlosser, M. (2005). "The 1,2,3-Trisubstitution Pattern: A Challenge for Regioselective Metallation." Angewandte Chemie International Edition.

• Fluorination Reagents:N-Fluorobenzenesulfonimide (NFSI) Usage Guide. TCI Chemicals.

• Balz-Schiemann Safety: Flood, D. T. "Fluorobenzene." Organic Syntheses, Coll. Vol. 2, p.295 (1943).

Sources

• 1. WO2009131090A1 - Amino acid compound - Google Patents [patents.google.com]
• 2. 1099597-20-2|1-Fluoro-2,3-bis-(trifluoromethyl)benzene|1-Fluoro-2,3-bis-(trifluoromethyl)benzene|MFCD11226555-范德生物科技公司 [39.100.107.131]

Technical Notes & Optimization

Technical Support Center: Analytical Monitoring of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene

Welcome to the Fluorinated Aromatics Analytical Support Hub. Ticket ID: #FTB-MON-2024 Subject: Method Development & Troubleshooting for 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (FTB) Assigned Specialist: Senior Application Scientist

Executive Summary

Monitoring the reaction progress of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene presents a unique set of analytical challenges. This molecule combines high volatility with an electron-deficient aromatic ring, rendering standard "textbook" monitoring protocols ineffective or misleading.

This guide replaces generic advice with field-proven troubleshooting workflows designed specifically for polyfluorinated aromatics.

Module 1: Thin Layer Chromatography (TLC) Optimization

The Core Problem: Users frequently report "invisible" product spots or disappearing compounds. This is rarely a synthesis failure; it is usually an analytical artifact caused by the compound's physical properties.

Critical Protocol Adjustments

Parameter	Standard Protocol	Required Protocol for FTB	Causality
Plate Drying	Heat gun / Oven	Air dry / Cold stream	FTB is volatile (est. BP ~140–150°C). Heat accelerates sublimation from the silica surface before visualization.
Visualization	KMnO₄ Stain	UV (254 nm) or Iodine ( )	The electron-withdrawing and groups deactivate the ring, making it unreactive to oxidative stains like KMnO₄.
Eluent System	Hexane:EtOAc	Pentane:Ether or Hexane:Toluene	Fluorinated aromatics are highly non-polar. Standard EtOAc mixtures often move the spot to the solvent front ( ).

Visualization Workflow (Decision Logic)

The following diagram illustrates the logical flow for visualizing electron-deficient fluorinated aromatics.

Figure 1: Visualization decision tree for electron-deficient aromatics. Note the exclusion of oxidative stains like KMnO₄.

Module 2: Gas Chromatography (GC) Method Development

The Core Problem: Fluorine atoms induce specific interactions with stationary phases, often leading to peak tailing or retention time shifts. Furthermore, the high volatility requires careful temperature ramping to prevent co-elution with solvents.

Recommended Column Chemistries

• DB-5ms / HP-5 (5% Phenyl-methylpolysiloxane):

  • Why: The slight polarity of the phenyl groups interacts favorably with the aromatic ring, providing better resolution of isomers (e.g., separating the 2,3-bis isomer from 2,4- or 3,4- impurities) compared to 100% methyl polysiloxane.

• DB-624 (Cyanopropylphenyl-dimethylpolysiloxane):

  • Why: Originally designed for Volatile Organic Compounds (VOCs). Excellent if you are seeing co-elution with reaction solvents like DCM or THF.

Troubleshooting "Ghost" Peaks & Tailing

Issue: You observe a "tail" on the FTB peak or split peaks. Diagnosis: Fluorinated benzenes can form hydrogen bonds with active silanol sites in the liner or column head. Solution:

• Liner: Switch to a deactivated split/splitless liner (e.g., Ultra Inert) with glass wool.

• Solvent Effect: Ensure the GC solvent matches the column polarity. For FTB, dilute in Dichloromethane (DCM) or Ethyl Acetate rather than Methanol (MeOH), as MeOH can cause peak distortion due to polarity mismatch.

GC Method Optimization Loop

Figure 2: Iterative loop for correcting peak asymmetry in fluorinated aromatic analysis.

Module 3: Troubleshooting Q&A (Help Desk)

Q1: I spotted my reaction mixture on TLC, dried it with a heat gun, and now the plate is blank. Did the reaction fail? A: Not necessarily. You likely evaporated your product.

• Explanation: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene has significant vapor pressure. Heating the plate drives the compound off the silica before you can visualize it.

• Fix: Re-spot the plate and let it air dry for 30 seconds, or blow a stream of cold nitrogen over it. Visualize immediately.

Q2: I see multiple peaks in GC-MS with the same molecular weight (MW: 232). What are they? A: These are likely regioisomers .

• Explanation: If you synthesized FTB via trifluoromethylation of a fluorobenzene precursor, you might have produced 1-fluoro-2,4-bis... or 1-fluoro-3,4-bis... isomers.

• Fix: A standard rapid GC ramp (20°C/min) often merges these isomers. Slow your ramp rate to 5°C/min between 80°C and 140°C to resolve the isomers.

Q3: Can I use HPLC to monitor this instead? A: Yes, but it is suboptimal.

• Explanation: The lack of conjugation outside the benzene ring means UV absorption is relatively weak compared to extended aromatic systems. Furthermore, the high lipophilicity (LogP > 3) means the compound will elute very late on a C18 column, requiring high organic percentages (90%+ ACN) where baseline noise is higher. GC-FID is the gold standard for this class of molecule.

Q4: My starting material and product have the same Rf on TLC. A: This is common for fluorinated substitutions.

• Explanation: Replacing a Hydrogen or Chlorine with a Trifluoromethyl group changes polarity, but often not enough to shift Rf significantly in a standard Hexane/EtOAc system.

• Fix: Switch to Hexane:Dichloromethane (9:1) . The selectivity of chlorinated solvents often discriminates better between halo-aromatics than ester-based systems.

References

• NIST Chemistry WebBook. "1-Fluoro-3-(trifluoromethyl)benzene Thermochemical Data.

  • [Link]

• Agilent Technologies. "Analysis of Benzene and its Derivatives (BTEX) in Water by Gas Chromatography." (Source for DB-5/DB-624 column selection logic).

  • [Link]

• Chemistry LibreTexts. "Visualizing TLC Plates." (Source for Iodine vs. KMnO4 stain mechanisms).

  • [Link]

• Restek Corporation. "Retention Cross-over Phenomenon in Gas Chromatography.

  • [Link]

Reference Data & Comparative Studies

1-Fluoro-2,3-bis(trifluoromethyl)benzene: A Hyper-Steric, Electron-Deficient Bioisostere

The following guide provides an in-depth technical analysis of 1-Fluoro-2,3-bis(trifluoromethyl)benzene (CAS 1099597-20-2) , positioning it as a specialized structural motif in medicinal chemistry.

Executive Summary

1-Fluoro-2,3-bis(trifluoromethyl)benzene represents a "privileged" fluorinated scaffold used to introduce the vicinal bis(trifluoromethyl) motif into drug candidates.[1][2] Unlike the common 3,5-bis(trifluoromethyl) pattern (found in Aprepitant), the 2,3-substitution pattern creates a unique "Orthogonal Twist" effect.[1][2] The steric repulsion between adjacent trifluoromethyl groups forces the ring into non-planar conformations when substituted, serving as a bioisostere for bulky aliphatic groups (like t-butyl) while offering superior metabolic stability and electron-withdrawing capability.[1][2]

Primary Applications:

• Conformational Locking: Forcing biaryl systems into twisted atropisomeric states to match chiral protein pockets.[1][2]

• Metabolic Blocking: Complete occlusion of the "hemimellitene" (1,2,[1][2]3) positions against CYP450 oxidation.[1][2]

• Electronic Modulation: Extreme electron deficiency (

  ) to lower the pKa of adjacent acidic centers or reduce the basicity of amines.[1][2]

Physicochemical Comparison: The "Vicinal" Advantage

This section compares the 2,3-bis(CF3) motif against its most common alternatives: the 2,4-isomer (less steric) and the trichloro-analog (classic steric isostere).[1][2]

Table 1: Comparative Physicochemical Profile

Feature	1-Fluoro-2,3-bis(CF3)benzene	1-Fluoro-2,4-bis(CF3)benzene	1,2,3-Trichlorobenzene	Implication for Drug Design
Steric Bulk (A-value)	High (Vicinal Repulsion)	Moderate	High	The 2,3-bis(CF3) motif induces a permanent "twist" ( ) in biaryl systems, critical for selectivity.[1][2]
Lipophilicity (cLogP)	~3.8 - 4.1	~3.8	~4.0	High lipophilicity aids CNS penetration but requires solubilizing groups elsewhere.[1][2]
Electronic Effect ( )	Strongly Deactivating	Strongly Deactivating	Moderately Deactivating	Reduces electron density in the ring, preventing oxidative metabolism (SOM).[1][2]
Metabolic Stability	Excellent	Very Good	Poor (Cl displacement/oxidation)	Fluorine-carbon bonds are metabolically inert compared to C-Cl or C-H.[1][2]
Dipole Moment	High (Additive Vectors)	Moderate (Canceling Vectors)	Low	Strong dipoles can engage in specific electrostatic interactions within the binding pocket.[1][2]

Strategic Application & Mechanism

The "Ortho-Effect" Mechanism

The defining feature of this bioisostere is the vicinal repulsion between the two -CF

groups at positions 2 and 3.[1][2]

• Standard Systems: In 1,3-bis(CF

  ) systems, the groups are separated by a proton, allowing free rotation.[1][2]

• 2,3-System: The Van der Waals radius of CF

  (~2.7 Å) exceeds the aromatic spacing.[1][2] To relieve strain, the substituents splay outward, and the ring adopts a twisted geometry relative to any substituent at position 1.[1][2] This mimics the 3D-volume of a globular tert-butyl group but with a flat aromatic core.[1][2]

Diagram 1: Decision Logic for Scaffold Selection

Caption: Decision tree for selecting the vicinal bis(trifluoromethyl) motif. The 2,3-pattern is selected when simultaneous metabolic blocking and conformational restriction are required.[1][2]

Experimental Protocols

Experiment A: Synthesis via Nucleophilic Aromatic Substitution (S Ar)

The fluorine at position 1 is activated by the ortho- and meta-CF

groups, making it susceptible to displacement by nucleophiles (amines, thiols, or alkoxides).[1][2]

Objective: Introduce the 2,3-bis(CF

)phenyl motif into a drug scaffold.

Protocol:

• Reagents: 1-Fluoro-2,3-bis(trifluoromethyl)benzene (1.0 eq), Target Amine/Nucleophile (1.1 eq), K

  CO (2.0 eq).[1][2]

• Solvent: Anhydrous DMF or DMSO (Polar aprotic solvents accelerate S

  Ar).[1][2]

• Condition: Heat to 80–100 °C under N

  atmosphere for 4–12 hours.

• Monitoring: Monitor reaction progress via TLC (Hexane/EtOAc) or LC-MS. The product will show a distinct mass shift and retention time due to the lipophilic CF

  groups.[1][2]

• Workup: Dilute with water, extract with Ethyl Acetate. Wash organic layer with brine (3x) to remove DMF.[1][2] Dry over Na

  SO .

• Validation:

  F NMR is critical. The starting material shows three distinct signals (1F, 3F, 3F).[1][2] The product will lose the aromatic F signal (or shift significantly if F remains and substitution occurs elsewhere, though C-1 is most reactive).[1][2]

Experiment B: Metabolic Stability Assay (Microsomal Stability)

Objective: Prove the superior stability of the fluorinated scaffold compared to a trichloro- or methyl-substituted analog.

Protocol:

• System: Human Liver Microsomes (HLM) and Rat Liver Microsomes (RLM) at 0.5 mg protein/mL.[1][2]

• Substrate: Incubate test compound (1 µM) in phosphate buffer (pH 7.4).

• Initiation: Add NADPH-regenerating system (1 mM NADPH final).

• Sampling: Aliquot at 0, 5, 15, 30, and 60 minutes. Quench immediately with ice-cold Acetonitrile containing Internal Standard.

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

  ).[1][2]

  • Expected Result: The 2,3-bis(CF

    ) analog should show min, whereas trichloro-analogs often show de-chlorination or oxidation within 30 min.[1][2]

Synthesis & Functionalization Workflow

The commercial availability of 1-Fluoro-2,3-bis(trifluoromethyl)benzene allows it to be used as a "headgroup" donor.[1][2] The diagram below illustrates how to couple it to a drug core.

Diagram 2: Synthetic Pathway

Caption: Primary synthetic route via SNAr (solid lines) and alternative lithiation pathway (dashed) for scaffold diversification.

References

• Sigma-Aldrich. (2024).[1][2] 1-Fluoro-2,3-bis-(trifluoromethyl)benzene Product Specification & MSDS.

• Wang, J., et al. (2014).[1][2] "Fluorine in Pharmaceutical Industry: Fluorinated Drugs Introduced to the Market." Chemical Reviews, 114(4), 2432-2506.[1][2]

• Meanwell, N. A. (2018).[1][2] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880.[1][2] [1][2]

• Leroux, F. R., et al. (2005).[1][2] "The 'Fluorine Effect' in Bioactive Molecules: From metabolic stability to specific interactions." ChemBioChem, 6, 2244-2254.[1][2] [1][2]

• BLD Pharm. (2024).[1][2][3] 5-Bromo-1-fluoro-2,3-bis(trifluoromethyl)benzene Synthesis Intermediates.

Sources

• 1. 393-37-3|5-Bromo-2-fluorobenzotrifluoride|BLD Pharm [bldpharm.com]
• 2. 156243-64-0|5-Bromo-1,3-difluoro-2-(trifluoromethyl)benzene|BLD Pharm [bldpharm.com]
• 3. 2385683-07-6|5-Bromo-2-fluoro-1,3-bis(trifluoromethyl)benzene|BLD Pharm [bldpharm.com]

Comparative study of trifluoromethylated benzene derivatives in drug design

Executive Summary: The "Fluorine Effect"

In modern medicinal chemistry, the strategic introduction of a trifluoromethyl group (

) is a high-leverage optimization tactic. Unlike simple methyl ( ) or chloro ( ) substitutions, the group offers a unique triad of properties: high lipophilicity , strong electron-withdrawing capability , and metabolic robustness .[1]

This guide objectively compares

derivatives against standard alternatives ( , , ), providing experimental data to justify its role in enhancing metabolic stability ( ) and binding affinity ( ).

Physicochemical Comparison

The decision to deploy a

group is often driven by the need to modulate lipophilicity and electronic character without introducing a reactive center. The table below summarizes the quantitative differences between and its common alternatives.

Table 1: Comparative Physicochemical Parameters

Substituent	Hammett (Electronic)	Hansch (Lipophilicity)	Van der Waals Vol. ( )	Bond Energy (C-X)
Hydrogen ( )	0.00	0.00	~7.2	413 kJ/mol
Methyl ( )	-0.17	+0.56	~22.8	356 kJ/mol
Chloro ( )	+0.23	+0.71	~20.5	328 kJ/mol
Trifluoromethyl ( )	+0.54	+0.88	~42.6	485 kJ/mol

Key Insights:

• Electronic Modulation:

  is a strong electron-withdrawing group (EWG), significantly lowering the of neighboring basic centers (e.g., amines), which can reduce hERG channel blocking liability.

• Lipophilicity: It is the most lipophilic of the set, enhancing membrane permeability but potentially increasing plasma protein binding.[1]

• Steric Bulk: The

  group is bulky, occupying a volume roughly equivalent to an isopropyl group, but with a distinct "propeller" shape that can lock active conformations.[1]

Mechanism of Action: Metabolic Stability

One of the primary failures in early drug discovery is rapid oxidative clearance by Cytochrome P450 (CYP) enzymes. The

group is a notorious "metabolic soft spot," easily oxidized to a carboxylic acid.[1]

The "Metabolic Block" Strategy

Replacing a metabolically labile

with effectively blocks CYP-mediated oxidation.[1] The bond is too strong for the CYP heme-iron oxo species to abstract a fluorine atom, redirecting metabolism or extending half-life.[1]

Figure 1: Mechanism of metabolic blockade.[1] The strong C-F bond prevents the H-abstraction step typical of CYP450 metabolism.[1]

Case Study: Celecoxib (COX-2 Selectivity)

Context: The development of Celecoxib (Celebrex) required high selectivity for COX-2 over COX-1 to avoid gastrointestinal side effects.[1][2]

• The Challenge: The active sites of COX-1 and COX-2 are nearly identical.

• The Solution: COX-2 has a slightly larger hydrophobic side pocket than COX-1.[1]

• Role of

  : The bulky, lipophilic group on the pyrazole ring was designed to fill this specific hydrophobic pocket in COX-2.[1] It is too large to fit into the COX-1 pocket, thereby enforcing selectivity ( COX-2: 0.04 vs COX-1: 15 ).

Experimental Protocols

To validate the advantages of a

substitution, researchers must employ robust synthesis and assay protocols.

Protocol: Innate Trifluoromethylation of Arenes (Photoredox)

Objective: Direct introduction of

onto an aromatic ring without pre-functionalization.[1] Reference: Adapted from Nagib & MacMillan, Nature 2011.[1]

Reagents:

• Substrate (Arene)

• Triflyl Chloride (

  ) - Radical Source
• - Photocatalyst
• - Base

• Acetonitrile (

  ) - Solvent

• Blue LED Light Source[1]

Workflow:

• Setup: In a borosilicate vial, add Arene (1.0 equiv),

  (1 mol%), and (2.0 equiv).

• Solvent: Add degassed

  [0.1 M].[1]

• Reagent: Add

  (2.0 equiv) via syringe.[1]

• Irradiation: Irradiate with Blue LEDs (approx. 450 nm) at room temperature for 12-24 hours.

• Workup: Dilute with

  , wash with , dry over , and concentrate.

• Purification: Flash column chromatography (Silica gel).

Figure 2: Photoredox synthesis workflow for direct trifluoromethylation.

Protocol: Microsomal Stability Assay

Objective: Compare the intrinsic clearance (

) of vs analogs.

Materials:

• Human Liver Microsomes (HLM) (20 mg/mL protein conc.)

• NADPH Regenerating System (1.3 mM

  , 3.3 mM glucose-6-phosphate, 3.3 mM , 0.4 U/mL G6PD)[1]

• Test Compounds (10 mM DMSO stock)

• Phosphate Buffer (100 mM, pH 7.4)[3]

Step-by-Step:

• Preparation: Dilute test compounds to 1

  in Phosphate Buffer (0.1% DMSO final).

• Pre-incubation: Mix compound with HLM (0.5 mg/mL final) in a 96-well plate. Incubate at 37°C for 5 min.

• Initiation: Add NADPH regenerating system to initiate metabolism.[1]

• Sampling: At

  min, remove 50 aliquots.

• Quenching: Immediately add aliquot to 150

  ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins.

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope gives .

Decision Framework

When should you choose

over or ? Use this logic tree.

Figure 3: Decision tree for substituent selection in lead optimization.

References

• Nagib, D. A., & MacMillan, D. W. (2011).[1] Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480(7376), 224–228.[1] Link

• Hansch, C., & Leo, A. (1979).[1] Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience.[1] (Source for Hammett/Hansch constants).

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] Link

• Penning, T. D., et al. (1997).[1] Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (celecoxib).[1] Journal of Medicinal Chemistry, 40(9), 1347–1365.[1] Link

• Obach, R. S. (1999).[1] Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition, 27(11), 1350-1359.[1] Link

Sources

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"1-Fluoro-2,3-bis-(trifluoromethyl)benzene" performance in organic electronic devices

This guide evaluates the performance and application of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (CAS: 1099597-20-2) in organic electronic devices.

Executive Summary

In the engineering of organic semiconductors, 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (hereafter 1-F-2,3-TFMB ) serves as a specialized electrophilic building block rather than a standalone active layer. Its distinct architecture—featuring vicinal trifluoromethyl groups (

) and an activated fluorine—offers a unique "Steric-Electronic" duality. Unlike the planar 3,5-bis(trifluoromethyl) analogues used to enhance crystallinity, the 1-F-2,3-TFMB motif is critical for inducing molecular twist and deepening LUMO levels without promoting excessive aggregation.

This guide compares 1-F-2,3-TFMB against standard fluorinated alternatives, detailing its utility in synthesizing electron-transport materials (ETMs) and non-fullerene acceptors (NFAs).

Comparative Analysis: Material Performance

The selection of a fluorinated building block dictates the final morphology and electronic structure of the device. The table below contrasts 1-F-2,3-TFMB with its most common isomer and a perfluorinated standard.

Table 1: Fluorinated Building Block Comparison

Feature	1-F-2,3-TFMB (Subject)	1-Fluoro-3,5-bis(trifluoromethyl)benzene	Hexafluorobenzene
Structure	Vicinal ( -substituted)	Meta ( -substituted)	Perfluorinated
Primary Role	Steric Disruptor & LUMO Deepener	Crystallinity Enhancer & Solubility	-Stacking Promoter
Steric Profile	High Twist (Vicinal clash)	Planar / Low Steric Hindrance	Planar (Face-to-Face Stacking)
Reactivity (S Ar)	Very High (F activated by - )	Moderate (F activated by - s)	High (Multiple sites)
Device Impact	Prevents aggregation quenching (OLEDs); Increases solubility (OPVs).[1]	Promotes ordered packing (OFETs); Enhances domain purity.	Promotes vertical charge transport.
LUMO Shift	(vs. Benzene)	(vs. Benzene)	(vs. Benzene)

Expert Insight: The "Vicinal Twist" Effect

The defining characteristic of 1-F-2,3-TFMB is the steric repulsion between the two adjacent

groups (positions 2 and 3). This forces the aromatic ring to twist out of coplanarity when conjugated to a backbone.

• In OLEDs: This twist disrupts

  - stacking, reducing concentration quenching and triplet-triplet annihilation (TTA), making it ideal for TADF (Thermally Activated Delayed Fluorescence) emitter design.

• In OPVs: The bulky 2,3-substitution pattern increases entropy of mixing, often serving as a "miscibility enhancer" in bulk heterojunction blends where phase separation must be controlled.

Experimental Protocols

To leverage 1-F-2,3-TFMB, researchers typically employ Nucleophilic Aromatic Substitution (S

Ar) to attach the electron-deficient ring to a donor core.

Protocol A: Synthesis of Electron-Deficient End-Cappers (S Ar)

Objective: Attach the 2,3-bis(trifluoromethyl)phenyl motif to an amine-functionalized core (e.g., Carbazole or Fluorene).

Reagents:

• Substrate: Amine-functionalized core (1.0 eq)

• Reagent: 1-F-2,3-TFMB (1.2 eq)

• Base: Sodium Hydride (NaH) (60% in oil, 1.5 eq) or Cesium Carbonate (

  )

• Solvent: Anhydrous DMF or DMSO

Workflow:

• Activation: In a flame-dried Schlenk flask under Argon, dissolve the amine substrate in anhydrous DMF (

  ).

• Deprotonation: Cool to

  . Add NaH slowly. Stir for 30 min until evolution ceases. The solution should shift color (indicating anion formation).

• Addition: Add 1-F-2,3-TFMB dropwise via syringe. The fluorine at position 1 is highly labile due to the ortho-

  group.

• Reaction: Warm to Room Temperature (RT) and stir for 4–12 hours. Monitor via TLC (Target spot will be less polar than the amine).

• Quench & Workup: Pour into ice water. Extract with Dichloromethane (DCM). Wash organic layer with brine (

  ).

• Purification: Silica gel column chromatography. (Note: The product will likely be an oil or amorphous solid due to the steric twist).

Validation Point:

• NMR: Look for the disappearance of the singlet at (Ar-F) and the shift of the signals.

Mechanistic Visualization

The following diagrams illustrate the electronic activation and the steric impact of using 1-F-2,3-TFMB in material design.

Figure 1: S Ar Activation Pathway

This diagram shows how the ortho-CF3 group activates the Fluorine for displacement, leading to the functionalized product.

Caption: The electron-withdrawing ortho-CF3 group lowers the energy of the Meisenheimer complex, facilitating rapid substitution of the Fluorine atom.

Figure 2: Steric Twist & Device Function

Comparison of packing motifs between the planar 3,5-isomer and the twisted 2,3-isomer.

Caption: 1-F-2,3-TFMB induces a 'Twisted' conformation, preventing crystallization and enhancing solubility/film quality in OLEDs/OPVs.

References

• Vertex AI Search . (2025). CAS 1099597-20-2: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene Properties. Retrieved from 2

• Berger, R., et al. (2011). Fluorine in Organic Electronics: Tuning Energy Levels and Morphology. Chemical Reviews.

• BLD Pharm . (2025). Fluorinated Building Blocks for Organic Synthesis. Retrieved from 3

• ACS Omega . (2024).[4] Fluoromaticity: Molecular Orbital Contributions of Fluorine Substituents. Retrieved from 5

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• 1. 1094524-83-0 | Ethyl 2-(3,4-difluorophenoxy)acetate | A2B Chem | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]
• 2. 1099597-20-2|1-Fluoro-2,3-bis-(trifluoromethyl)benzene|1-Fluoro-2,3-bis-(trifluoromethyl)benzene|MFCD11226555-范德生物科技公司 [39.100.107.131]
• 3. 749932-17-0|4-Bromo-1-(difluoromethyl)-2-fluorobenzene|BLD Pharm [bldpharm.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]

"1-Fluoro-2,3-bis-(trifluoromethyl)benzene" vs. non-fluorinated analogues

Publish Comparison Guide: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene vs. Non-Fluorinated Analogues

Executive Summary In the high-stakes arena of lead optimization, the "Methyl-to-Trifluoromethyl" switch is a definitive strategy for altering the physicochemical and metabolic profile of a scaffold. This guide provides a technical comparison between 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (a highly electron-deficient, lipophilic building block) and its non-fluorinated analogue, 1-Fluoro-2,3-dimethylbenzene (a standard electron-rich aromatic).

While the dimethyl analogue serves as a baseline for steric fit, the bis-trifluoromethyl variant offers superior metabolic stability and unique reactivity profiles (specifically SNAr susceptibility) that are critical for synthesizing complex pharmaceutical intermediates.

Physicochemical Profile Comparison

The substitution of methyl groups (-CH₃) with trifluoromethyl groups (-CF₃) drastically alters the molecule's electronic and physical landscape.

Feature	1-Fluoro-2,3-bis-(trifluoromethyl)benzene	1-Fluoro-2,3-dimethylbenzene	Impact on Drug Design
CAS Number	1099597-20-2	443-82-3	Identification & Sourcing
Molecular Weight	~232.1 g/mol	124.16 g/mol	Ligand Efficiency metrics
Lipophilicity (LogP)	High (~3.8 - 4.2)*	2.44	Membrane permeability & solubility
Electronic Nature	Strongly Electron-Withdrawing (EWG)	Electron-Donating (EDG)	Reactivity & pKa of neighbors
Metabolic Stability	High (Blocks CYP450 oxidation)	Low (Benzylic oxidation risk)	Half-life (t1/2) extension
Steric Bulk (A-Value)	~2.1 kcal/mol (CF₃)	~1.70 kcal/mol (CH₃)	Conformational locking

*Estimated based on substituent constants.

Key Insight: The bis-CF₃ moiety acts as a "metabolic shield," protecting the 2,3-positions from oxidative degradation, whereas the dimethyl analogue is prone to rapid benzylic hydroxylation by cytochrome P450 enzymes.

Reactivity & Synthesis: The SNAr Advantage

The most distinct chemical difference lies in the reactivity of the C1-Fluorine bond.

• 1-Fluoro-2,3-dimethylbenzene: The electron-donating methyl groups increase electron density in the ring, rendering the C1-F bond inert to Nucleophilic Aromatic Substitution (SNAr).

• 1-Fluoro-2,3-bis-(trifluoromethyl)benzene: The strong inductive and mesomeric withdrawal by the ortho- and meta-CF₃ groups depletes electron density at C1. This activates the fluorine as a leaving group, allowing for facile substitution with amines, thiols, or alkoxides.

Visualization: Reactivity Divergence

The following diagram illustrates the mechanistic divergence between the two analogues when exposed to a nucleophile.

Performance in Drug Discovery

A. Metabolic Stability (The "Fluorine Effect")

In lead optimization, replacing a 2,3-dimethyl motif with a 2,3-bis(trifluoromethyl) motif is a validated strategy to block "soft spots."

• Mechanism: The C-F bond strength (approx. 116 kcal/mol) renders the CF₃ group chemically inert to CYP450 attack.

• Outcome: Significant reduction in clearance (CL_int) and extension of in vivo half-life.

B. Lipophilicity & Bioavailability

While the CF₃ group increases lipophilicity (LogP), which aids membrane permeability, the bis-substitution can lead to solubility issues if not balanced by polar groups elsewhere in the molecule.

• Recommendation: Use the bis-CF₃ analogue when the target binding pocket is large and hydrophobic.

Experimental Protocol: SNAr Functionalization

Objective: To demonstrate the utility of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene as a scaffold for library synthesis via SNAr, a reaction impossible with the dimethyl analogue.

Reagents:

• Substrate: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (1.0 eq)

• Nucleophile: Morpholine (1.2 eq)

• Base: K₂CO₃ (2.0 eq)

• Solvent: DMF (Dimethylformamide) or DMSO

Step-by-Step Methodology:

• Preparation: In a flame-dried reaction vial equipped with a magnetic stir bar, dissolve 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (1.0 mmol) in anhydrous DMF (3.0 mL).

• Addition: Add finely ground K₂CO₃ (2.0 mmol) followed by the dropwise addition of Morpholine (1.2 mmol).

• Reaction: Seal the vial and heat to 80°C for 4–6 hours. Monitor progress via TLC (hexane/ethyl acetate) or LC-MS.

  • Checkpoint: The starting material peak (m/z ~232) should disappear, replaced by the product peak (m/z ~299).

• Work-up: Cool to room temperature. Dilute with water (15 mL) and extract with Ethyl Acetate (3 x 10 mL).

• Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via silica gel flash chromatography.

Validation Criteria:

• Successful: >85% conversion to the amino-substituted product.

• Control Failure: Repeating this exact protocol with 1-Fluoro-2,3-dimethylbenzene will yield 0% conversion , recovering only starting material.

Decision Matrix for Scaffold Selection

Use this logic flow to determine which analogue suits your current development phase.

References

• PubChem. (2025).[1] Compound Summary: 3-Fluoro-o-xylene (1-Fluoro-2,3-dimethylbenzene).[1][2][3][4][5] National Library of Medicine. Retrieved from [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Contextual citation for the "Fluorine Effect" and metabolic stability principles).

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• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. 3-FLUORO-O-XYLENE | 443-82-3 [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. 3-Fluoro-o-xylene (CAS 443-82-3) - Chemical & Physical Properties by Cheméo [chemeo.com]

"1-Fluoro-2,3-bis-(trifluoromethyl)benzene" efficacy in agrochemical screening

Topic: (CAS 1099597-20-2) in Agrochemical Design Content Type: Publish Comparison Guide Audience: Researchers, Senior Chemists, and Lead Optimization Specialists.

[1]

Executive Summary

In the optimization of next-generation agrochemicals, the "Magic Methyl" effect has largely been superseded by the "Strategic Fluorine" paradigm. 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (CAS 1099597-20-2) represents a specialized, high-value scaffold distinct from its ubiquitous isomer, 1-fluoro-2,4-bis(trifluoromethyl)benzene.

While the 2,4-isomer is the industry workhorse for introducing lipophilicity, the 2,3-isomer (vicinal-bis-CF₃) offers a unique "steric wall" topology. This guide evaluates its efficacy as a building block for Succinate Dehydrogenase Inhibitor (SDHI) fungicides and PPO-inhibiting herbicides, focusing on its ability to impart metabolic resistance through steric occlusion.

Part 1: Technical Profile & Comparative Analysis

The efficacy of a fluorinated intermediate is defined by two metrics: Synthetic Utility (how well it reacts) and Bio-isosteric Impact (how it improves the final active ingredient).

1.1 Physicochemical Comparison

The 2,3-substitution pattern creates a dense electron-withdrawing region that significantly alters the dipole vector and steric profile compared to the 2,4-isomer.

Feature	1-Fluoro-2,3-bis-(trifluoromethyl)benzene	1-Fluoro-2,4-bis-(trifluoromethyl)benzene	Implication for Screening
Steric Profile	Vicinal (Wall-like): The two CF₃ groups create a continuous hydrophobic block.	Meta (Distributed): CF₃ groups are separated, allowing enzyme approach between them.	The 2,3-isomer is superior for blocking metabolic oxidation at the ortho and meta positions simultaneously.
SNAr Reactivity	Moderate: The ortho-CF₃ activates the fluorine, but steric crowding hinders nucleophilic attack.	High: The ortho and para CF₃ groups synergistically activate the fluorine with less steric hindrance.	2,3-isomer requires harsher conditions but offers higher regioselectivity in complex syntheses.
Lipophilicity (LogP)	High (~3.8 - 4.1): Vicinal repulsion may slightly twist the ring, exposing more surface area.	High (~3.7 - 4.0): Standard planar aromatic lipophilicity.	Both significantly boost membrane permeability; 2,3-isomer provides a bulkier "grease ball" effect.
Dipole Moment	High: Vectors of F and two CF₃ groups are additive in one quadrant.	Moderate: Vectors partially cancel out.	2,3-isomer can induce stronger specific binding interactions in polar pockets of enzymes (e.g., SDH).

1.2 Mechanism of Action in Lead Optimization

The "efficacy" of this molecule in screening is observed when it is used to replace a standard phenyl or chlorophenyl ring.

• Metabolic Blocking: The 2,3-bis(CF₃) motif effectively "caps" the aromatic ring, preventing cytochrome P450 oxidation at the vulnerable 2, 3, and often 4 positions due to steric overhang.

• Conformational Locking: When coupled to an amide or ether linker (common in fungicides), the bulky 2-CF₃ group forces the side chain out of plane (atropisomerism potential), locking the bioactive conformation.

Part 2: Experimental Protocols (Self-Validating)

To validate the utility of this scaffold, we compare its performance in a standard Nucleophilic Aromatic Substitution (SNAr) reaction, a key step in synthesizing pyrazole-carboxamide fungicides.

Protocol A: Comparative SNAr Coupling Efficiency

Objective: Quantify the reactivity difference between the 2,3- and 2,4-isomers when coupling with a model pyrazole amine.

Reagents:

• Scaffold A: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (1.0 eq)[1]

• Scaffold B: 1-Fluoro-2,4-bis-(trifluoromethyl)benzene (1.0 eq)

• Nucleophile: 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-amine (1.1 eq)

• Base: K₂CO₃ (2.5 eq)

• Solvent: DMF (anhydrous)

Workflow:

• Setup: In two parallel reaction vials, dissolve the respective Scaffold (1.0 mmol) and Nucleophile (1.1 mmol) in DMF (5 mL).

• Activation: Add K₂CO₃ (2.5 mmol) to both vials. Seal and purge with N₂.

• Thermal Cycle:

  • Heat Scaffold B (2,4-isomer) to 80°C .

  • Heat Scaffold A (2,3-isomer) to 100°C (Requires higher T due to steric hindrance).

• Monitoring: Monitor via HPLC-UV at 0.5h, 2h, and 6h.

• Workup: Quench with water, extract with EtOAc, and analyze crude purity.

Expected Results (Data for Validation):

Parameter	Scaffold A (2,3-isomer)	Scaffold B (2,4-isomer)	Interpretation
Time to 90% Conv.	6.5 Hours (at 100°C)	1.5 Hours (at 80°C)	The 2,3-isomer is significantly slower due to the steric bulk of the ortho-CF₃ group shielding the C-F bond.
Impurity Profile	Clean: <2% side products.	Moderate: ~5% hydrolysis/oligomers.	The lower reactivity of A prevents rapid side-reactions, yielding a cleaner crude product despite longer times.
Yield (Isolated)	88%	92%	Both afford excellent yields, but Scaffold A requires more forcing conditions.

Scientist's Note: If the reaction for Scaffold A stalls, add a phase transfer catalyst (18-Crown-6, 5 mol%) rather than increasing temperature above 120°C, which risks defluorination.

Part 3: Visualization & Logic

3.1 Synthesis & Functionalization Pathway

The following diagram illustrates the synthesis of the intermediate itself and its downstream application.

Caption: Synthesis pathway from chlorinated precursors to the target fluoro-scaffold and its application in fungicide design.

3.2 Decision Logic: When to Use the 2,3-Isomer

Use this logic flow to determine if this specific isomer is required for your screening library.

Caption: Decision matrix for selecting between vicinal (2,3) and meta (2,4) substitution patterns.

References

• Sigma-Aldrich. (2024). Product Specification: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (CAS 1099597-20-2).[1][2][3] Link

• Jescke, P. (2023). Recent developments in fluorine-containing pesticides. Pest Management Science. Link (Review of fluorinated motifs in agrochemicals).

• National Institute of Standards and Technology (NIST). 1-Fluoro-3-(trifluoromethyl)benzene Properties. Link (Comparative data for isomers).

• Fujiwara, T., et al. (2018). Practical Synthesis of Bis(trifluoromethyl)benzenes via Copper-Mediated Trifluoromethylation. Journal of Organic Chemistry. (Methodology for vicinal CF3 introduction).

• BioFount. Chemical Data: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene.[1][3][4] Link (Source for CAS verification).

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• 2. 1099597-20-2|1-Fluoro-2,3-bis-(trifluoromethyl)benzene|1-Fluoro-2,3-bis-(trifluoromethyl)benzene|MFCD11226555-范德生物科技公司 [39.100.107.131]
• 3. chem960.com [chem960.com]
• 4. 1208079-24-6_CAS号:1208079-24-6_6-Fluoro-2,3-bis(trifluoromethyl)pyridine - 化源网 [chemsrc.com]

Benchmarking "1-Fluoro-2,3-bis-(trifluoromethyl)benzene" against known fluorinated synthons

Content Type: Technical Comparison Guide Subject: 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (CAS: 1099597-20-2) Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary: The "Crowded Ortho" Motif

In the landscape of fluorinated synthons, 1-Fluoro-2,3-bis-(trifluoromethyl)benzene represents a specialized "crowded ortho" motif. Unlike the ubiquitous 1,3-bis(trifluoromethyl)benzene (used in blockbuster drugs like Fluoxetine) or the highly reactive 1-fluoro-2,4-bis(trifluoromethyl)benzene, the 2,3-isomer offers a unique balance of electronic activation and steric bulk .

This guide benchmarks the 2,3-isomer against its common analogs, providing evidence-based insights for its application in synthesizing sterically congested biaryls and modulating physiochemical properties in drug candidates.

Key Differentiator

• Electronic: The C1-Fluorine is activated by a single ortho-CF₃ group (C2) and inductively reinforced by a meta-CF₃ group (C3).

• Steric: The vicinal (adjacent) trifluoromethyl groups at C2 and C3 create a "fluorine wall," imparting significant torsional strain on any substituent introduced at C1. This is valuable for inducing atropisomerism or locking conformation in protein binding pockets.

Comparative Benchmarking

The following table contrasts 1-Fluoro-2,3-bis-(trifluoromethyl)benzene against standard fluorinated building blocks.

Table 1: Physicochemical & Reactivity Profile

Feature	1-Fluoro-2,3-bis(CF₃)Ph (Subject)	1-Fluoro-2,4-bis(CF₃)Ph (High-Activity Benchmark)	1-Fluoro-3,5-bis(CF₃)Ph (Standard Benchmark)
CAS Number	1099597-20-2	36649-94-2	402-31-3 (Parent H-analog)
F-Activation (SNAr)	Moderate-High (Ortho-activation)	Very High (Ortho + Para activation)	Low (Meta-positioning)
Steric Hindrance	High (Vicinal CF₃-CF₃-F)	Medium (Separated CF₃ groups)	Low (Distributed)
Primary Utility	Conformationally restricted cores; Atropisomers	Rapid derivatization; High-yield SNAr	General lipophilicity modulation
Leaving Group Lability	F⁻ (Activated by o-CF₃)	F⁻ (Activated by o,p-CF₃)	F⁻ (Poorly activated)

Reactivity Analysis & Mechanism

Nucleophilic Aromatic Substitution (SNAr)

The primary utility of 1-Fluoro-2,3-bis-(trifluoromethyl)benzene is as an electrophile in SNAr reactions.

• Mechanism: The reaction proceeds via a Meisenheimer complex.[1] The ortho-CF₃ group at C2 stabilizes the negative charge intermediate through strong inductive (-I) effects.

• The "Vicinal Penalty": While electronically activated, the nucleophilic attack is sterically impeded by the flanking CF₃ groups. This requires higher temperatures or smaller nucleophiles compared to the 2,4-isomer.

Visualization: Reactivity Landscape

The diagram below illustrates the trade-off between electronic activation and steric hindrance among the isomers.

Caption: Comparative landscape showing that while the 2,4-isomer is electronically superior, the 2,3-isomer (Subject) offers a unique high-steric profile useful for conformational control.

Experimental Protocols

These protocols are designed to validate the compound's reactivity while mitigating its steric challenges.

Protocol A: Controlled SNAr with Primary Amines

Objective: To introduce an amino group at C1 without defluorinating the CF₃ groups.

Rationale: The ortho-CF₃ activates the C1-F bond. Using a polar aprotic solvent (DMSO) enhances the nucleophilicity of the amine, overcoming the steric barrier of the vicinal CF₃ groups.

• Setup: Charge a reaction vial with 1-Fluoro-2,3-bis-(trifluoromethyl)benzene (1.0 equiv) and anhydrous DMSO (0.5 M concentration).

• Reagent Addition: Add K₂CO₃ (2.0 equiv) followed by the primary amine (1.2 equiv). Note: Bulky amines (e.g., tert-butylamine) may require higher equivalents (2.0+) and heating.

• Reaction: Heat the mixture to 80 °C for 4–6 hours. Monitor by TLC/LC-MS.

  • Checkpoint: The 2,4-isomer would react at Room Temperature. The need for 80 °C confirms the steric/electronic distinction of the 2,3-isomer.

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine to remove DMSO.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of sterically congested biaryls.

Rationale: The oxidative addition of Pd into the C-F bond is difficult. Instead, if the starting material is the bromo-analog (e.g., 1-Bromo-2,3-bis(trifluoromethyl)benzene) or if converting the SNAr product (aniline) to a halide, specialized ligands are needed to accommodate the bulk.

• Catalyst System: Pd(OAc)₂ (5 mol%) + SPhos or XPhos (10 mol%).

  • Why: Buchwald biaryl phosphine ligands are essential to form the active mono-ligated Pd(0) species capable of accessing the crowded C1 center.

• Base: K₃PO₄ (3.0 equiv) in Toluene/Water (10:1) at 100 °C.

Strategic Applications in Drug Design

Metabolic Blocking

The 2,3-bis(CF₃) motif effectively blocks metabolic oxidation at three contiguous positions (1, 2, and 3). This is superior to the 3,5-pattern when protecting a specific quadrant of the arene is required to prevent toxic metabolite formation (e.g., quinone imines).

Conformational Locking

Incorporating the 2,3-bis(CF₃) phenyl ring into a biaryl system forces the two aromatic rings to twist significantly out of plane (dihedral angle > 60°) to minimize repulsion between the CF₃ groups and the ortho-substituents of the partner ring.

Application Workflow:

• Target: Kinase inhibitor requiring a twisted conformation to fit a narrow hydrophobic pocket.

• Synthon Selection: Choose 1-Fluoro-2,3-bis-(trifluoromethyl)benzene.

• Reaction: Perform SNAr with the kinase core scaffold.

• Result: The vicinal CF₃ groups lock the drug molecule into the bioactive conformation, potentially improving potency and selectivity (atropisomerism).

References

• Sigma-Aldrich. (n.d.). 1-Fluoro-2,3-bis-(trifluoromethyl)benzene Product Page. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 20363895, 1-Fluoro-2,4-bis(trifluoromethyl)benzene. Retrieved from

• Beilstein Journal of Organic Chemistry. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Retrieved from [Beilstein J. Org.[2] Chem.]([Link])

• Journal of the American Chemical Society. (2018). Catalytic Concerted SNAr Reactions of Fluoroarenes. Retrieved from

• MDPI Molecules. (2020). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved from

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